19-Heptatriacontanol

Core Science & Biosynthesis

The Elusive Presence of 19-Heptatriacontanol in the Plant Kingdom: A Technical Review

A comprehensive review of scientific literature and chemical databases reveals a significant finding for researchers, scientists, and drug development professionals: 19-Heptatriacontanol, a specific isomer of the C37 long-chain fatty alcohol, has not been identified as a naturally occurring compound in plants. While other isomers, notably 1-Heptatriacontanol, have been isolated and characterized from various plant sources, there is a conspicuous absence of any documented evidence for the natural occurrence of 19-Heptatriacontanol.

This technical guide addresses the current state of knowledge regarding Heptatriacontanol isomers in the botanical world, with a specific focus on the requested 19-Heptatriacontanol. Due to the lack of its discovery in any plant species to date, this report will first detail the confirmed plant sources of its isomer, 1-Heptatriacontanol, and then discuss the implications of the absence of 19-Heptatriacontanol on the feasibility of generating the requested quantitative data, experimental protocols, and biosynthetic pathway diagrams.

Confirmed Natural Sources of Heptatriacontanol in Plants

Phytochemical investigations have led to the successful isolation and identification of heptatriacontanol, primarily in the form of 1-Heptatriacontanol, from a limited number of plant species. These findings are summarized in the table below.

Plant Species	Plant Part	Reference
Halocharis hispida	Not specified	[1][2]
Prosopis cineraria	Pods	[2]
Salix viminalis	Leaves	[3]

It is crucial to emphasize that in all cited instances, the isolated compound was identified as 1-Heptatriacontanol. The analytical techniques employed in these studies, such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are capable of distinguishing between different positional isomers. The consistent reporting of the hydroxyl group at the C-1 position strongly suggests that this is the predominant, if not exclusive, naturally occurring isomer in these species.

The Absence of 19-Heptatriacontanol: Implications for Research and Development

The core requirements of this technical guide—quantitative data, detailed experimental protocols, and biosynthetic pathway diagrams for 19-Heptatriacontanol from plant sources—cannot be fulfilled for a fundamental reason: the compound has not been found in nature. This absence has several key implications:

• No Quantitative Data: Without a known natural source, it is impossible to provide data on the concentration of 19-Heptatriacontanol in various plant tissues.

• No Plant-Based Experimental Protocols: Methodologies for extraction, isolation, and quantification are contingent on the presence of the target compound in a given matrix. As 19-Heptatriacontanol has not been detected in plants, no such protocols have been developed.

• Unknown Biosynthetic Pathway: The enzymatic machinery and genetic pathways responsible for the synthesis of long-chain fatty alcohols in plants are complex. In the absence of the end-product (19-Heptatriacontanol), its specific biosynthetic route in plants remains entirely hypothetical and uninvestigated.

A Note on Long-Chain Fatty Alcohols in Plants

While 19-Heptatriacontanol remains elusive, the study of other long-chain fatty alcohols (LCFAs) in plants is an active area of research. These compounds are integral components of plant waxes and play crucial roles in protecting plants from environmental stressors such as drought, UV radiation, and pathogen attack. The biosynthesis of LCFAs generally involves the fatty acid synthase (FAS) complex to produce C16 and C18 fatty acids, followed by elongation by fatty acid elongase (FAE) complexes. The resulting very-long-chain fatty acids (VLCFAs) can then be reduced to their corresponding alcohols.

The specific positional hydroxylation of such long alkyl chains at a central position like C-19 would likely require a highly specific hydroxylase enzyme, for which there is currently no evidence in the context of heptatriacontane biosynthesis in plants.

Conclusion for Researchers

For researchers, scientists, and drug development professionals interested in 19-Heptatriacontanol, the current body of scientific evidence strongly indicates that plant sources are not a viable avenue for its procurement. Future research efforts in the field of natural products may yet uncover novel metabolic pathways and compounds in unexplored plant species. However, based on the exhaustive review of existing literature, any project predicated on the natural abundance of 19-Heptatriacontanol in plants should be approached with extreme caution. The focus for obtaining this specific isomer would need to be on chemical synthesis. This guide, therefore, serves as a critical resource to prevent the misallocation of research efforts and to provide a clear and accurate summary of the current scientific landscape.

References

• 1. scialert.net [scialert.net]
• 2. researchgate.net [researchgate.net]
• 3. journals.indexcopernicus.com [journals.indexcopernicus.com]

19-Heptatriacontanol CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 19-Heptatriacontanol, a long-chain secondary alcohol. Due to the limited availability of research focused specifically on the 19-isomer of heptatriacontanol, this document combines available data for its class of compounds with projected properties and methodologies based on established chemical principles.

Chemical Identity and Properties

While a specific CAS (Chemical Abstracts Service) number for 19-Heptatriacontanol is not readily found in public databases, its fundamental properties can be derived from its chemical structure. As an isomer of heptatriacontanol, it shares the same molecular formula and molecular weight.

Table 1: Chemical and Physical Properties of Heptatriacontanol Isomers

Property	Value	Source
Molecular Formula	C₃₇H₇₆O	PubChem[1]
Molecular Weight	537.0 g/mol	PubChem[1]
IUPAC Name	Heptatriacontan-19-ol	N/A
CAS Number	Not available for the 19-isomer. (1-Heptatriacontanol is 105794-58-9)	PubChem[1]
Predicted Boiling Point	~490 °C at 760 mmHg	Guidechem (for 1-isomer)[2]
Predicted Density	~0.8 g/cm³	Guidechem (for 1-isomer)[2]

Synthesis of 19-Heptatriacontanol: A Proposed Experimental Protocol

The synthesis of a symmetrical secondary alcohol such as 19-Heptatriacontanol can be achieved through a Grignard reaction, a powerful tool in organic chemistry for forming carbon-carbon bonds. This protocol outlines a plausible method starting from an alkyl halide and an aldehyde.

Principle: The synthesis involves the reaction of a Grignard reagent, octadecylmagnesium bromide (C₁₈H₃₇MgBr), with nonadecanal (C₁₉H₃₈O). The nucleophilic octadecyl group from the Grignard reagent will attack the electrophilic carbonyl carbon of nonadecanal. A subsequent acidic workup will protonate the resulting alkoxide to yield the final product, 19-Heptatriacontanol.

Materials:

• 1-Bromooctadecane (C₁₈H₃₇Br)

• Magnesium turnings

• Anhydrous diethyl ether

• Nonadecanal (C₁₉H₃₈O)

• Hydrochloric acid (HCl), 1M solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for anhydrous reactions (e.g., round-bottom flask, dropping funnel, condenser)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium.

  • Dissolve 1-bromooctadecane in anhydrous diethyl ether and add it to the dropping funnel.

  • Slowly add the 1-bromooctadecane solution to the magnesium turnings with gentle stirring. The reaction is exothermic and should initiate spontaneously, evidenced by the disappearance of the iodine color and gentle refluxing of the ether.

  • Once the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Reaction with Nonadecanal:

  • Dissolve nonadecanal in anhydrous diethyl ether and add it to the dropping funnel.

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly add the nonadecanal solution to the cooled Grignard reagent with continuous stirring.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for two hours.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of 1M HCl to neutralize the reaction and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel. Separate the ethereal layer.

  • Wash the organic layer sequentially with water and a saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization or column chromatography to yield pure 19-Heptatriacontanol.

Logical Workflow for the Synthesis of 19-Heptatriacontanol

Caption: Proposed synthesis of 19-Heptatriacontanol.

Biological Significance and Potential Signaling Pathways

Specific research on the biological activity and signaling pathways of 19-Heptatriacontanol is not currently available. However, long-chain alcohols are known to be components of natural waxes and can have various biological roles. For instance, 1-Heptatriacontanol, isolated from Halocharis hispida, has been noted for its potential in treating dermatological disorders, fungal infections, and parasite infestations.

Given its long alkyl chain, 19-Heptatriacontanol would be a highly lipophilic molecule. This characteristic suggests that its interactions with biological systems would likely involve insertion into cellular membranes or binding to hydrophobic pockets of proteins.

Hypothetical Signaling Pathway:

A lipophilic molecule like 19-Heptatriacontanol could potentially influence cellular signaling through various mechanisms:

• Membrane Fluidity Modulation: By intercalating into the lipid bilayer, it could alter membrane fluidity, which in turn could affect the function of membrane-bound proteins such as receptors and ion channels.

• Intracellular Receptor Binding: It might be capable of crossing the cell membrane and binding to intracellular receptors, such as nuclear receptors, thereby modulating gene expression.

• Enzyme Inhibition/Activation: It could bind to the active or allosteric sites of enzymes, particularly those with hydrophobic domains, leading to their inhibition or activation.

The following diagram illustrates a hypothetical signaling pathway for a lipophilic compound like 19-Heptatriacontanol.

Hypothetical Cellular Interaction of 19-Heptatriacontanol

Caption: A conceptual model of cellular interaction.

Conclusion

19-Heptatriacontanol represents a long-chain secondary alcohol with potential for further scientific investigation. While specific data for this isomer is scarce, this guide provides a foundational understanding based on its chemical class. The proposed synthesis protocol offers a viable route for its preparation, which would enable future studies into its physical, chemical, and biological properties. Further research is warranted to elucidate its specific roles and mechanisms of action in biological systems, which could open avenues for its application in drug development and other scientific fields.

References

• 1. 1-Heptatriacontanol | C37H76O | CID 537071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]

A Technical Guide to 19-Heptatriacontanol: Discovery, Synthesis, and Proposed Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current knowledge on 19-Heptatriacontanol, a long-chain secondary alcohol. While research specifically detailing the discovery and isolation of this molecule is limited, this document consolidates available information on its natural occurrence, established synthetic routes, and proposes a detailed protocol for its isolation and purification from a known natural source.

Introduction to 19-Heptatriacontanol

19-Heptatriacontanol is a saturated secondary alcohol with the chemical formula C37H76O. Its structure consists of a 37-carbon chain with a hydroxyl group located at the 19th carbon position. The unique positioning of the hydroxyl group distinguishes it from its primary alcohol isomer, 1-Heptatriacontanol. Long-chain alcohols are of interest to the scientific community for their diverse biological activities and potential applications in pharmaceuticals, cosmetics, and as biochemical probes.

Natural Occurrence and Significance

To date, the documented natural occurrence of 19-Heptatriacontanol is in the essential oil of saffron petals (Crocus sativus). A study utilizing gas chromatography-mass spectrometry (GC-MS) to analyze the components of saffron petal essential oil identified 19-Heptatriacontanol as a minor constituent. This finding is significant as it confirms the natural origin of this long-chain secondary alcohol and suggests that saffron processing byproducts could be a potential source for its extraction.

Table 1: Physicochemical Properties of Heptatriacontanol Isomers

Property	1-Heptatriacontanol (Isomer)	19-Heptatriacontanol (Predicted)	Data Source
Molecular Formula	C37H76O	C37H76O	PubChem[1]
Molecular Weight	537.0 g/mol	537.0 g/mol	PubChem[1]
IUPAC Name	Heptatriacontan-1-ol	Heptatriacontan-19-ol	-
Melting Point	77-79°C (for Heptatriacontane)	Expected to be a waxy solid at room temperature	ChemSrc[2]
Boiling Point	489.7±8.0 °C at 760 mmHg	-	Guidechem
Density	0.8±0.1 g/cm3	-	Guidechem

Table 2: Composition of Saffron Petal Essential Oil (Selected Components)

Compound	Retention Time (min)	Relative Content (%)
19-Heptatriacontanol	-	0.84
Undecane	-	8.29
Hexadecane	-	11.38
Methyl salicylate	-	4.85
Tetradecane, 2,6,10-trimethyl-	-	9.12

This table is based on data from a GC-MS analysis of saffron petal essential oil.

Proposed Experimental Protocol for Isolation from Saffron Petals

While a specific protocol for the isolation of 19-Heptatriacontanol has not been published, the following methodology is proposed based on established techniques for the separation of long-chain alcohols from plant extracts.

Stage 1: Extraction of Crude Lipids

• Sample Preparation: Collect fresh saffron petals and air-dry them in the shade to a constant weight. Grind the dried petals into a fine powder.

• Solvent Extraction:

  • Macerate the powdered saffron petals in n-hexane (1:10 w/v) at room temperature for 48 hours with occasional stirring.

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain the crude n-hexane extract.

Stage 2: Fractionation of the Crude Extract

• Silica Gel Column Chromatography (Initial Separation):

  • Pack a silica gel (60-120 mesh) column using n-hexane as the slurry solvent.

  • Adsorb the crude n-hexane extract onto a small amount of silica gel and load it onto the column.

  • Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity.

  • Collect fractions of 50 mL each and monitor the separation by thin-layer chromatography (TLC) using a mobile phase of n-hexane:ethyl acetate (9:1 v/v) and visualizing with an anisaldehyde-sulfuric acid spray reagent.

  • Combine fractions showing spots with similar Rf values.

Stage 3: Purification of 19-Heptatriacontanol

• Preparative Thin-Layer Chromatography (pTLC):

  • Apply the partially purified fractions containing the target compound to preparative TLC plates coated with silica gel.

  • Develop the plates using an appropriate solvent system (e.g., n-hexane:ethyl acetate, 95:5 v/v).

  • Visualize the bands under UV light (if applicable after derivatization of a side strip) or by spraying with a fine mist of water.

  • Scrape the band corresponding to 19-Heptatriacontanol and elute the compound from the silica gel with chloroform.

• Crystallization:

  • Concentrate the chloroform eluate and recrystallize the solid residue from a suitable solvent system (e.g., acetone or methanol) to obtain pure 19-Heptatriacontanol.

Stage 4: Characterization

• Gas Chromatography-Mass Spectrometry (GC-MS): Confirm the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Elucidate the chemical structure and confirm the position of the hydroxyl group.

• Infrared (IR) Spectroscopy: Identify the presence of the hydroxyl functional group.

Chemical Synthesis of 19-Heptatriacontanol

A documented method for the chemical synthesis of 19-Heptatriacontanol involves a Grignard reaction.

Reaction Scheme

The synthesis proceeds via the reaction of 1-octadecylmagnesium bromide (a Grignard reagent) with methyl formate, followed by acidic workup. Zinc(II) chloride can be used as an additive to improve the reaction's efficiency.

Experimental Protocol

• Preparation of Grignard Reagent:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, add magnesium turnings.

  • Dissolve 1-bromooctadecane in anhydrous diethyl ether and add it dropwise to the magnesium turnings to initiate the formation of 1-octadecylmagnesium bromide.

• Grignard Reaction:

  • Cool the Grignard reagent in an ice bath.

  • Dissolve methyl formate in anhydrous diethyl ether and add it dropwise to the cooled Grignard reagent with constant stirring.

  • Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of n-hexane and ethyl acetate to yield pure 19-Heptatriacontanol.

Visualizations

Diagram 1: Proposed Workflow for Isolation of 19-Heptatriacontanol

Caption: Proposed workflow for the isolation of 19-Heptatriacontanol from saffron petals.

Diagram 2: Chemical Synthesis of 19-Heptatriacontanol

Caption: Chemical synthesis pathway for 19-Heptatriacontanol.

Diagram 3: Logical Relationship of 19-Heptatriacontanol Research

Caption: Relationship between sources, processing, and applications of 19-Heptatriacontanol.

Conclusion

19-Heptatriacontanol is a long-chain secondary alcohol with a confirmed natural source and a defined synthetic pathway. While a dedicated discovery and isolation paper is yet to be published, this guide provides a robust framework for researchers to pursue the isolation of this molecule from saffron petals. The detailed proposed protocol, based on established phytochemical techniques, offers a clear starting point for obtaining pure 19-Heptatriacontanol for further investigation into its biological activities and potential applications in drug development and other scientific fields. Future research should focus on validating this proposed isolation method and conducting comprehensive spectroscopic and biological characterization of the purified compound.

References

• 1. 1-Heptatriacontanol | C37H76O | CID 537071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heptatriacontane | CAS#:7194-84-5 | Chemsrc [chemsrc.com]

The Enigmatic Role of 19-Heptatriacontanol in Plant Wax: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The epicuticular wax layer of plants is a critical interface between the organism and its environment, playing a pivotal role in preventing non-stomatal water loss, reflecting UV radiation, and defending against pathogens and herbivores. This complex matrix is primarily composed of very-long-chain fatty acids (VLCFAs) and their derivatives, including alkanes, aldehydes, primary and secondary alcohols, ketones, and esters. While the composition and biosynthesis of more common wax components are well-documented, the presence and function of extremely long-chain alcohols, such as 19-Heptatriacontanol (a C37 alcohol), remain largely enigmatic.

This technical guide delves into the current understanding of 19-Heptatriacontanol's role in plant wax composition. Due to the scarcity of direct research on this specific compound, this document provides a comprehensive overview of the analytical techniques, biosynthetic pathways, and quantitative data available for very-long-chain fatty alcohols (VLCFAs) in plants, with a focus on contextualizing the potential role of C37 alcohols. The information presented herein is intended to serve as a foundational resource for researchers investigating the frontiers of plant biochemistry and its potential applications in drug development and other industries.

Quantitative Data on Very-Long-Chain Fatty Alcohol Composition in Plant Waxes

Quantitative analysis of plant epicuticular waxes reveals a wide diversity in the chain length distribution of very-long-chain fatty alcohols among different species. The following table summarizes the composition of these alcohols in several plant species, providing a context for the rarity of C37 alcohols like 19-Heptatriacontanol.

Plant Species	Organ	C22-ol	C24-ol	C26-ol	C28-ol	C30-ol	C32-ol	Other VLCFAs	Reference
Triticum aestivum (Wheat)	Leaf	-	1.5%	15.1%	66.2%	13.9%	3.3%	[1]
Rosa canina (Rose)	Leaf	-	2.5%	10.5%	55.3%	23.1%	8.6%	[2]
Arabidopsis thaliana	Stem	-	tr	3.1%	28.5%	58.7%	9.7%	C27, C29, C31 sec-alcohols	[3]
Betula pendula (Birch)	Leaf	1.8%	2.9%	6.7%	88.6%	-	-	[4]
Calluna vulgaris (Heather)	Shoot	8.2%	14.5%	32.1%	36.4%	8.8%	-	[4]
Vaccinium myrtillus (Bilberry)	Shoot	1.1%	2.3%	7.9%	27.5%	55.4%	5.8%
Foeniculum vulgare (Fennel)	Seed	-	-	-	-	-	-	1-Heptadecanol (1.12%)

Note: The presence of 19-Heptatriacontanol (C37) is not commonly reported in quantitative studies of plant waxes. The data for Foeniculum vulgare indicates the presence of other fatty alcohols but does not confirm Heptatriacontanol.

Experimental Protocols

The analysis of very-long-chain fatty alcohols from plant waxes requires a multi-step process involving extraction, fractionation, derivatization, and chromatographic analysis.

Extraction of Epicuticular Waxes

• Objective: To isolate the surface waxes from the plant material.

• Method:

  • Fresh plant material (e.g., leaves, stems) is briefly immersed (30-60 seconds) in a non-polar solvent such as chloroform or hexane at room temperature.

  • The plant material is removed, and the solvent containing the dissolved waxes is collected.

  • The solvent is evaporated to dryness under a gentle stream of nitrogen or using a rotary evaporator.

Fractionation of Wax Components (Optional)

• Objective: To separate the complex wax mixture into different chemical classes.

• Method:

  • The dried wax extract is redissolved in a minimal amount of a non-polar solvent.

  • The solution is applied to a silica gel column.

  • Different fractions are eluted using solvents of increasing polarity. For example, hydrocarbons can be eluted with hexane, while more polar compounds like alcohols and acids require solvents such as dichloromethane or ethyl acetate.

Derivatization of Fatty Alcohols

• Objective: To increase the volatility and thermal stability of the long-chain alcohols for gas chromatography analysis.

• Method (Silylation):

  • The dried alcohol fraction (or total wax extract) is placed in a reaction vial.

  • Anhydrous pyridine or another suitable solvent is added to dissolve the sample.

  • A silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), is added to the vial.

  • The vial is sealed and heated at 60-70°C for 30 minutes to allow the reaction to complete.

  • The sample is then cooled to room temperature before injection into the GC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Objective: To separate, identify, and quantify the individual fatty alcohol components.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Typical GC conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Carrier gas: Helium.

  • Temperature program: An initial temperature of ~150°C, ramped up to ~320°C at a rate of 5-10°C/min, and held at the final temperature for an extended period to ensure elution of the very-long-chain compounds.

• Mass Spectrometry:

  • The mass spectrometer is operated in electron ionization (EI) mode.

  • Identification of compounds is achieved by comparing their mass spectra with libraries (e.g., NIST) and by interpreting fragmentation patterns.

  • Quantification is performed by integrating the peak areas of the individual compounds and comparing them to the peak area of an internal standard (e.g., tetracosane) added in a known concentration.

Signaling Pathways and Logical Relationships

Biosynthesis of Very-Long-Chain Fatty Alcohols

The biosynthesis of 19-Heptatriacontanol and other very-long-chain fatty alcohols originates from C16 and C18 fatty acids and involves a series of elongation and reduction steps.

Caption: Biosynthesis of very-long-chain primary alcohols in plants.

Experimental Workflow for Plant Wax Analysis

The following diagram outlines the key steps in the analysis of 19-Heptatriacontanol and other VLCFAs in plant wax.

Caption: Workflow for the analysis of very-long-chain fatty alcohols.

Factors Influencing Plant Wax Composition

The composition of plant epicuticular wax, including the presence of rare compounds like 19-Heptatriacontanol, is influenced by a combination of genetic and environmental factors.

Caption: Factors influencing the composition of plant epicuticular wax.

References

• 1. Analysis of Plant–Plant Interactions Reveals the Presence of Potent Antileukemic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plant wax alkanes and alcohols as herbivore diet composition markers [openresearch-repository.anu.edu.au]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis of 19-Heptatriacontanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

19-Heptatriacontanol, a 37-carbon saturated long-chain primary alcohol, presents a unique synthetic challenge due to its significant chain length and the need for high purity in potential pharmaceutical applications. This technical guide provides an in-depth analysis of viable synthetic pathways for 19-Heptatriacontanol. Two primary retrosynthetic approaches are detailed: a Grignard reaction-based synthesis and a Wittig reaction-based synthesis. This document outlines the detailed experimental protocols for each key reaction, presents quantitative data in structured tables, and provides visual diagrams of the synthetic pathways and experimental workflows to facilitate comprehension and replication by researchers in the field.

Introduction

Long-chain fatty alcohols are of significant interest in various fields, including materials science, cosmetics, and pharmacology. 19-Heptatriacontanol (C37H76O), in particular, is a subject of research for its potential biological activities. The efficient and stereocontrolled synthesis of such long-chain alcohols is a critical step in enabling further investigation into their properties and applications. This guide focuses on established synthetic methodologies that can be adapted to produce high-purity 19-Heptatriacontanol.

Retrosynthetic Analysis

Two plausible retrosynthetic pathways for the synthesis of 19-Heptatriacontanol are presented below. Both pathways utilize commercially available or readily synthesizable starting materials and employ well-established organic reactions.

Pathway 1: Grignard Reaction Approach

This pathway involves the coupling of two smaller carbon chains via a Grignard reaction. A C19 Grignard reagent can be reacted with a C18 aldehyde to form the C37 alcohol backbone.

Pathway 2: Wittig Reaction Approach

This alternative pathway utilizes a Wittig reaction to form a C37 alkene, which is subsequently hydrogenated to yield the target saturated alcohol. A C19 phosphonium ylide is reacted with a C18 aldehyde.

Synthesis Pathway 1: Grignard Reaction

This synthesis route constructs the 37-carbon backbone of 19-Heptatriacontanol through the nucleophilic addition of a Grignard reagent to an aldehyde. The key steps involve the preparation of the Grignard reagent and the aldehyde, followed by their reaction and subsequent workup.

Overall Scheme

Grignard Reaction Synthesis Pathway

Experimental Protocols

Step 1: Preparation of Nonadecylmagnesium bromide (Grignard Reagent)

• Apparatus: A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is flame-dried and allowed to cool under a stream of dry nitrogen.

• Reagents:

  • Magnesium turnings (1.1 eq.)

  • 1-Bromononadecane (1.0 eq.)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • Place the magnesium turnings in the flask.

  • Add a small crystal of iodine to activate the magnesium.

  • Dissolve 1-bromononadecane in anhydrous THF and add it to the dropping funnel.

  • Add a small portion of the 1-bromononadecane solution to the magnesium. The reaction is initiated, as evidenced by heat evolution and the disappearance of the iodine color.

  • Add the remaining 1-bromononadecane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete reaction.

  • The resulting grey-black solution of nonadecylmagnesium bromide is used directly in the next step.

Step 2: Preparation of Octadecanal

• Apparatus: A round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Reagents:

  • Octadecanoyl chloride (1.0 eq.)

  • Lithium tri-tert-butoxyaluminum hydride (LiAlH(t-BuO)₃) (1.1 eq.)

  • Anhydrous THF

• Procedure:

  • Dissolve octadecanoyl chloride in anhydrous THF in the flask and cool the solution to -78 °C in a dry ice/acetone bath.

  • Add the solution of LiAlH(t-BuO)₃ in THF dropwise to the stirred solution of the acid chloride.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of water, followed by dilute hydrochloric acid.

  • Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield octadecanal.

Step 3: Synthesis of 19-Heptatriacontanol

• Apparatus: A three-necked round-bottom flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet.

• Reagents:

  • Nonadecylmagnesium bromide solution (from Step 1)

  • Octadecanal (1.0 eq.)

  • Anhydrous THF

  • Saturated aqueous ammonium chloride solution

• Procedure:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Dissolve octadecanal in anhydrous THF and add it to the dropping funnel.

  • Add the octadecanal solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

  • Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/acetone mixture) to afford pure 19-Heptatriacontanol.

Quantitative Data

Reaction Step	Reactants	Product	Typical Yield (%)
Grignard Formation	1-Bromononadecane, Mg	Nonadecylmagnesium bromide	>90
Aldehyde Synthesis	Octadecanoyl chloride, LiAlH(t-BuO)₃	Octadecanal	70-85
Grignard Reaction	Nonadecylmagnesium bromide, Octadecanal	19-Heptatriacontanol	60-80

Synthesis Pathway 2: Wittig Reaction

This pathway constructs the C37 carbon chain via an alkene intermediate formed by a Wittig reaction, followed by hydrogenation. This method offers excellent control over the position of the newly formed carbon-carbon bond.

Overall Scheme

Wittig Reaction Synthesis Pathway

Experimental Protocols

Step 1: Preparation of Nonadecyltriphenylphosphonium bromide

• Apparatus: A round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Reagents:

  • 1-Bromononadecane (1.0 eq.)

  • Triphenylphosphine (1.1 eq.)

  • Toluene or acetonitrile

• Procedure:

  • Combine 1-bromononadecane and triphenylphosphine in the flask with the chosen solvent.

  • Heat the mixture to reflux and maintain for 24-48 hours.

  • Cool the reaction mixture to room temperature.

  • The phosphonium salt will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold solvent, and dry under vacuum.

Step 2: Generation of the Ylide and Wittig Reaction

• Apparatus: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagents:

  • Nonadecyltriphenylphosphonium bromide (1.0 eq.)

  • n-Butyllithium (n-BuLi) in hexanes (1.0 eq.)

  • Octadecanal (1.0 eq.)

  • Anhydrous THF

• Procedure:

  • Suspend the phosphonium salt in anhydrous THF in the flask and cool to 0 °C.

  • Add n-BuLi dropwise to the suspension. A deep orange or red color indicates the formation of the ylide.

  • Stir the mixture at 0 °C for 1 hour.

  • Dissolve octadecanal in anhydrous THF and add it to the dropping funnel.

  • Add the octadecanal solution dropwise to the ylide solution at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Quench the reaction with water and extract the product with hexane or diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product, a mixture of (Z)- and (E)-heptatriacontene, is purified by column chromatography.

Step 3: Hydrogenation of Heptatriacontene

• Apparatus: A hydrogenation apparatus (e.g., a Parr shaker) or a round-bottom flask with a balloon filled with hydrogen.

• Reagents:

  • Heptatriacontene (from Step 2)

  • Palladium on carbon (Pd/C, 5-10 mol%)

  • Ethanol or ethyl acetate

• Procedure:

  • Dissolve the heptatriacontene in the chosen solvent in the hydrogenation vessel.

  • Carefully add the Pd/C catalyst.

  • Pressurize the vessel with hydrogen gas (typically 1-3 atm) or bubble hydrogen through the solution.

  • Shake or stir the mixture vigorously at room temperature until the reaction is complete (monitored by TLC or GC-MS).

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Rinse the Celite pad with the solvent.

  • Concentrate the filtrate under reduced pressure to yield 19-Heptatriacontanol.

Quantitative Data

Reaction Step	Reactants	Product	Typical Yield (%)
Phosphonium Salt Formation	1-Bromononadecane, PPh₃	Nonadecyltriphenylphosphonium bromide	85-95
Wittig Reaction	Phosphonium salt, n-BuLi, Octadecanal	Heptatriacontene	50-70
Hydrogenation	Heptatriacontene, H₂, Pd/C	19-Heptatriacontanol	>95

Conclusion

The synthesis of 19-Heptatriacontanol can be successfully achieved through multiple well-established synthetic routes. Both the Grignard and Wittig reaction pathways offer reliable methods for constructing the long C37 carbon chain. The choice of pathway may depend on the availability of starting materials, desired stereochemical control (in the case of the Wittig reaction), and the specific equipment and expertise available in the laboratory. The detailed protocols and quantitative data provided in this guide are intended to serve as a valuable resource for researchers undertaking the synthesis of this and other very long-chain alcohols for scientific and developmental purposes. Careful execution of these procedures and appropriate purification techniques are essential for obtaining high-purity 19-Heptatriacontanol.

Physical and chemical properties of 19-Heptatriacontanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 19-Heptatriacontanol, a long-chain secondary alcohol. Due to the limited availability of specific experimental data for this particular isomer, this guide synthesizes known information with established principles of organic chemistry and extrapolations from similar long-chain alcohols to provide a comprehensive resource.

Chemical and Physical Properties

19-Heptatriacontanol is a saturated secondary alcohol with a 37-carbon atom chain. The hydroxyl group is located at the 19th carbon position, giving it a symmetrical structure. Its chemical and physical properties are largely determined by its long aliphatic chain and the central polar hydroxyl group.

General Properties

Property	Value	Source/Comment
IUPAC Name	Heptatriacontan-19-ol	N/A
Synonyms	19-Hydroxyheptatriacontane	N/A
Molecular Formula	C₃₇H₇₆O	Calculated
Molecular Weight	537.0 g/mol	Calculated[1]
CAS Number	Not Available	N/A

Physical Properties

Property	Estimated Value	Notes
Melting Point (°C)	75 - 85	Estimated based on the melting point of Heptatriacontane (77-79 °C)[2]. The presence of the hydroxyl group may slightly alter the crystal packing and melting point.
Boiling Point (°C)	> 500 (at 760 mmHg)	Estimated to be higher than the boiling point of Heptatriacontane (504.1 °C)[2] due to hydrogen bonding from the hydroxyl group. Likely to decompose at atmospheric pressure.
Solubility	Insoluble in water. Soluble in nonpolar organic solvents (e.g., hexane, chloroform).	Long-chain alcohols are generally insoluble in polar solvents like water and soluble in nonpolar organic solvents[3][4].
Appearance	Waxy solid	Expected appearance at room temperature based on other long-chain alcohols.

Spectroscopic Data

Specific experimental spectra for 19-Heptatriacontanol are not publicly available. This section outlines the expected spectroscopic characteristics based on the known structure and general principles of spectroscopy.

¹H NMR Spectroscopy (Expected)

A proton NMR spectrum of 19-Heptatriacontanol would be expected to show the following key signals:

• ~3.6 ppm (multiplet, 1H): The proton attached to the carbon bearing the hydroxyl group (CH-OH).

• ~1.2-1.6 ppm (broad multiplet, 68H): The numerous methylene (-CH₂-) protons of the long alkyl chains.

• ~0.88 ppm (triplet, 6H): The terminal methyl (-CH₃) protons at both ends of the molecule.

• A broad singlet corresponding to the hydroxyl proton (OH): The chemical shift of this peak would be concentration and solvent dependent.

¹³C NMR Spectroscopy (Expected)

The carbon NMR spectrum would be expected to show:

• A peak between 70-80 ppm: Corresponding to the carbon atom bonded to the hydroxyl group (C-19).

• A series of peaks between 20-40 ppm: For the methylene (-CH₂-) carbons. Due to the symmetry of the molecule, fewer than 37 signals would be observed.

• A peak around 14 ppm: For the terminal methyl (-CH₃) carbons.

Infrared (IR) Spectroscopy (Expected)

The IR spectrum would be characterized by:

• A strong, broad absorption band in the region of 3200-3600 cm⁻¹: This is characteristic of the O-H stretching vibration of the hydroxyl group, with the broadening due to hydrogen bonding.

• Strong absorptions in the 2850-2960 cm⁻¹ region: Attributable to the C-H stretching vibrations of the alkyl chain.

• An absorption band around 1050-1150 cm⁻¹: Corresponding to the C-O stretching vibration of the secondary alcohol.

Mass Spectrometry (Expected)

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) at m/z = 537 might be weak or absent, which is common for long-chain alcohols. Key fragmentation patterns would include:

• Alpha-cleavage: Cleavage of the C-C bonds adjacent to the hydroxyl group, leading to fragment ions. For 19-Heptatriacontanol, this would result in the loss of an octadecyl radical (C₁₈H₃₇) to give a prominent ion.

• Dehydration: Loss of a water molecule (M-18), which is a common fragmentation pathway for alcohols.

Experimental Protocols

Synthesis of 19-Heptatriacontanol

19-Heptatriacontanol can be synthesized via a Grignard reaction. A published method involves the reaction of 1-octadecylmagnesium bromide with methyl formate.

Reaction Scheme:

2 C₁₈H₃₇MgBr + HCOOCH₃ → (C₁₈H₃₇)₂CHOH

Detailed Methodology (Based on standard Grignard procedures):

• Preparation of the Grignard Reagent:

  • All glassware must be oven-dried to ensure anhydrous conditions.

  • Magnesium turnings are placed in a round-bottom flask equipped with a reflux condenser and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

  • A solution of 1-bromooctadecane in anhydrous diethyl ether is added dropwise to the magnesium turnings to initiate the formation of 1-octadecylmagnesium bromide. The reaction is exothermic and should be controlled by the rate of addition.

• Reaction with Methyl Formate:

  • The Grignard reagent is cooled in an ice bath.

  • A solution of methyl formate in anhydrous diethyl ether is added dropwise to the stirred Grignard reagent. A 2:1 molar ratio of the Grignard reagent to the ester is required.

• Work-up and Purification:

  • The reaction mixture is quenched by slow addition to a cold saturated aqueous solution of ammonium chloride or dilute acid to hydrolyze the magnesium alkoxide.

  • The organic layer is separated, and the aqueous layer is extracted with ether.

  • The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Synthesis workflow for 19-Heptatriacontanol.

Biological Activity and Signaling Pathways

Specific biological activities and interactions with signaling pathways for 19-Heptatriacontanol have not been extensively studied. However, based on the literature for long-chain and secondary alcohols, some general biological effects can be postulated.

Long-chain alcohols are known to have low acute toxicity. They are generally considered non-irritating to the skin at carbon chain lengths of C18 and above. Some long-chain amino alcohols have shown immunosuppressive, anti-inflammatory, and cytotoxic activities.

Potential Interactions with Cellular Signaling

The biological effects of alcohols can be mediated through their interactions with cell membranes and proteins, potentially modulating signaling pathways.

• Membrane Interactions: Long-chain alcohols can intercalate into lipid bilayers, altering membrane properties such as fluidity and thickness. This can indirectly affect the function of membrane-bound proteins like receptors and ion channels.

• Protein Kinase Signaling: While direct evidence is lacking for 19-Heptatriacontanol, other alcohols are known to modulate protein kinase cascades, such as the Protein Kinase C (PKC) pathway. The hydrophobic nature of the long alkyl chains could facilitate interactions with the regulatory domains of such kinases.

• Calcium Signaling: Some secondary alcohols have been shown to affect intracellular calcium levels by inhibiting store-operated calcium entry (SOCE). This suggests a potential mechanism by which 19-Heptatriacontanol could influence calcium-dependent cellular processes.

Postulated biological interactions of 19-Heptatriacontanol.

Natural Occurrence and Applications

19-Heptatriacontanol has been identified as a constituent of saffron petal essential oil. The presence of this compound in a natural product with known antimicrobial properties suggests it may contribute to these effects, although specific studies are needed for confirmation.

In terms of applications, it has been noted that 19-Heptatriacontanol is used to combine macromolecules and small molecules, suggesting its potential use as a linker or scaffold in supramolecular chemistry or drug delivery systems.

Conclusion

19-Heptatriacontanol is a long-chain secondary alcohol with a symmetrical structure. While specific experimental data on its physical, chemical, and biological properties are scarce, this guide provides a comprehensive overview based on its known synthesis, natural occurrence, and the established chemistry of related compounds. Further research is warranted to fully elucidate the properties and potential applications of this molecule, particularly in the fields of materials science and drug development.

References

• 1. 1-Heptatriacontanol | C37H76O | CID 537071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heptatriacontane | CAS#:7194-84-5 | Chemsrc [chemsrc.com]
• 3. srdata.nist.gov [srdata.nist.gov]
• 4. srdata.nist.gov [srdata.nist.gov]

Literature review on 19-Heptatriacontanol studies

A comprehensive review of existing scientific literature reveals a significant lack of specific studies on 19-Heptatriacontanol. While the broader class of long-chain fatty alcohols, including isomers of Heptatriacontanol, has been the subject of some research, data pertaining specifically to the 19-Heptatriacontanol isomer is not available in the public domain. This technical guide will, therefore, summarize the current state of knowledge on long-chain fatty alcohols in general, highlighting potential areas for future research into specific isomers like 19-Heptatriacontanol.

Chemical Identity of Heptatriacontanol

Heptatriacontanol is a saturated fatty alcohol with the chemical formula C₃₇H₇₆O. The number "19" in 19-Heptatriacontanol indicates that the hydroxyl (-OH) group is attached to the 19th carbon atom of the 37-carbon chain. While chemical databases like PubChem and CAS Common Chemistry provide information on isomers such as 1-Heptatriacontanol, specific entries and associated biological data for 19-Heptatriacontanol are absent.[1][2]

General Biological Activities of Long-Chain Fatty Alcohols

Research on long-chain fatty alcohols, a class to which 19-Heptatriacontanol belongs, has uncovered a range of biological activities. These activities appear to be dependent on the chain length of the alcohol.

Antibacterial Activity: Studies have shown that long-chain fatty alcohols possess antibacterial properties, particularly against Staphylococcus aureus. The effectiveness of this activity varies with the length of the aliphatic carbon chain. For instance, alcohols with chain lengths from C10 to C13 have demonstrated notable bactericidal and membrane-damaging activity.

Neurological Effects: Long-chain n-alcohols have been observed to influence the firing frequency of dopaminergic neurons in the ventral tegmental area (VTA). The potency of this effect is related to the carbon chain length, with longer chains generally exhibiting greater potency at lower concentrations.

Anti-inflammatory and Anticancer Potential: While direct evidence for 19-Heptatriacontanol is missing, other long-chain alcohols and related compounds have been investigated for their anti-inflammatory and anticancer properties. For example, Triacontanol (a 30-carbon fatty alcohol) has shown anti-neoplastic potential. Similarly, other natural compounds containing long hydrocarbon chains are being explored for their roles in modulating inflammatory pathways and inhibiting cancer cell growth.

Data Presentation

Due to the absence of specific studies on 19-Heptatriacontanol, no quantitative data can be presented in tabular format. Future research would be necessary to determine key parameters such as IC₅₀ values, efficacy in various assays, and other quantitative measures of biological activity.

Experimental Protocols

Detailed experimental methodologies for 19-Heptatriacontanol are not available. However, researchers interested in studying this compound could adapt protocols used for other long-chain fatty alcohols. A generalized workflow for investigating the biological activity of a novel long-chain alcohol is proposed below.

Caption: A generalized experimental workflow for investigating the biological activities of 19-Heptatriacontanol.

Signaling Pathways

As no studies have elucidated the mechanism of action for 19-Heptatriacontanol, diagrams of its specific signaling pathways cannot be provided. However, based on the activities of other long-chain alcohols, potential targets could include inflammatory signaling cascades or pathways involved in microbial cell membrane integrity. A hypothetical signaling pathway for anti-inflammatory action is presented below for illustrative purposes.

Caption: A hypothetical anti-inflammatory signaling pathway possibly modulated by 19-Heptatriacontanol.

Conclusion and Future Directions

The current body of scientific literature is devoid of specific research on 19-Heptatriacontanol. While general trends in the biological activities of long-chain fatty alcohols provide a starting point, dedicated studies are necessary to understand the unique properties of this particular isomer. Future research should focus on the synthesis and purification of 19-Heptatriacontanol, followed by a systematic evaluation of its biological activities using in vitro and in vivo models. Such studies would be instrumental in determining its potential for therapeutic applications and would contribute valuable data to the broader understanding of long-chain fatty alcohol pharmacology.

References

• 1. The effects of long chain-length n-alcohols on the firing frequency of dopaminergic neurons of the ventral tegmental area - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fatty alcohol - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes & Protocols: Analytical Techniques for the Detection of 19-Heptatriacontanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the qualitative and quantitative analysis of 19-Heptatriacontanol, a very long-chain fatty alcohol. The primary techniques covered are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD).

Introduction

19-Heptatriacontanol (C₃₇H₇₆O) is a saturated very long-chain fatty alcohol. Very long-chain fatty alcohols are integral components of natural waxes, particularly in the cuticles of plants where they form a protective barrier against environmental stressors.[1] Their analysis is crucial for understanding plant physiology, and they are also investigated for their potential nutritional and pharmacological effects. Due to their high molecular weight and low volatility, specialized analytical methods are required for their accurate detection and quantification.

Analytical Techniques

The two primary recommended techniques for the analysis of 19-Heptatriacontanol are Gas Chromatography-Mass Spectrometry (GC-MS), typically requiring a derivatization step, and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD).

2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For very long-chain fatty alcohols like 19-Heptatriacontanol, derivatization is necessary to increase volatility and improve chromatographic peak shape.

2.2. High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

HPLC-ELSD is a suitable alternative for the analysis of non-volatile compounds. ELSD is a universal detector that is not dependent on the presence of a chromophore, making it ideal for the detection of saturated fatty alcohols.[2]

Experimental Protocols

3.1. Sample Preparation: Extraction of 19-Heptatriacontanol from Plant Material

• Objective: To extract total lipids, including 19-Heptatriacontanol, from a plant matrix.

• Materials:

  • Plant tissue (e.g., leaves, cuticle)

  • Chloroform

  • Methanol

  • Homogenizer

  • Centrifuge

  • Rotary evaporator

• Protocol:

  • Weigh a known amount of fresh or dried plant material.

  • Homogenize the tissue in a chloroform:methanol (2:1, v/v) solvent mixture.

  • Centrifuge the homogenate to pellet solid debris.

  • Collect the supernatant containing the lipid extract.

  • Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the total lipid extract.

  • The dried extract can be reconstituted in a suitable solvent for further analysis.

3.2. GC-MS Analysis Protocol

• Objective: To quantify 19-Heptatriacontanol by GC-MS following derivatization.

• Derivatization (Silylation):

  • To the dried lipid extract, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in a pyridine solvent.

  • Incubate the mixture at 60-70°C for 30-60 minutes to ensure complete derivatization of the hydroxyl group to a trimethylsilyl (TMS) ether.

  • Cool the reaction mixture to room temperature before injection into the GC-MS.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890A or equivalent.

  • Mass Spectrometer: Agilent 5975C or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar capillary column.

  • Injector: Split/splitless, operated in splitless mode.

  • Injector Temperature: 300°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes.

    • Ramp 1: Increase to 250°C at 10°C/min.

    • Ramp 2: Increase to 320°C at 5°C/min, hold for 10 minutes.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 50-700.

3.3. HPLC-ELSD Analysis Protocol

• Objective: To quantify 19-Heptatriacontanol by HPLC-ELSD.

• Instrumentation and Conditions:

  • HPLC System: Agilent 1200 series or equivalent.

  • Detector: Evaporative Light Scattering Detector (ELSD).

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of methanol and isopropanol.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • ELSD Settings:

    • Nebulizer Temperature: 30°C.

    • Evaporator Temperature: 50°C.

    • Gas Flow (Nitrogen): 1.5 L/min.

Data Presentation

4.1. GC-MS Quantitative Data (Representative)

Compound (as TMS derivative)	Expected Retention Time (min)	Molecular Ion (M+)	Key Fragment Ions (m/z)
1-Octacosanol-TMS	~25-30	482	73, 129, M-15
1-Triacontanol-TMS	~30-35	510	73, 129, M-15
19-Heptatriacontanol-TMS	~40-45	608	73, 129, M-15

Note: Retention times are estimates and will vary based on the specific instrument and conditions. The key fragment ion at m/z 73 is characteristic of the TMS group.

4.2. HPLC-ELSD Quantitative Data (Representative)

Compound	Expected Retention Time (min)
1-Octacosanol	~15-20
1-Triacontanol	~20-25
19-Heptatriacontanol	~30-35

Note: Retention times are estimates and will vary based on the specific instrument and conditions.

Visualizations

5.1. Experimental Workflows

Caption: Workflow for the GC-MS analysis of 19-Heptatriacontanol.

Caption: Workflow for the HPLC-ELSD analysis of 19-Heptatriacontanol.

5.2. Biological Context: Fatty Alcohol Biosynthesis

While a specific signaling pathway for 19-Heptatriacontanol is not documented, its biosynthesis is part of the broader pathway for very long-chain fatty acid and alcohol production in plants.

Caption: General biosynthetic pathway of very long-chain fatty alcohols in plants.

References

• 1. Chemical Composition of the Epicuticular and Intracuticular Wax Layers on Adaxial Sides of Rosa canina Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peakscientific.com [peakscientific.com]

Application Note: Analysis of 19-Heptatriacontanol using Gas Chromatography-Mass Spectrometry

Introduction

19-Heptatriacontanol (C₃₇H₇₆O) is a very-long-chain fatty alcohol. The analysis of such high molecular weight, non-polar compounds presents unique challenges in gas chromatography due to their low volatility and potential for thermal degradation.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of such compounds.[2][3] This application note details a comprehensive protocol for the analysis of 19-Heptatriacontanol using GC-MS, including sample preparation, derivatization, instrument parameters, and data analysis. The methodology is designed for researchers, scientists, and drug development professionals working with long-chain fatty alcohols.

Challenges in the Analysis of Long-Chain Alcohols

The GC-MS analysis of very-long-chain alcohols like 19-Heptatriacontanol is often complicated by several factors:

• Low Volatility: Their high boiling points necessitate high temperatures for volatilization in the GC inlet and column, which can lead to thermal degradation.[1]

• Co-elution: Structural isomers of large molecules often possess very similar physical properties, leading to challenges in achieving baseline separation.[1]

• Peak Tailing: The presence of active sites in the GC system can interact with the hydroxyl group of the alcohol, causing poor peak shapes.

To overcome these challenges, a critical step is the derivatization of the alcohol to increase its volatility and thermal stability. Silylation, the replacement of the active hydrogen in the hydroxyl group with a trimethylsilyl (TMS) group, is a common and effective derivatization technique for this purpose.

Experimental Protocol

This protocol provides a step-by-step guide for the GC-MS analysis of 19-Heptatriacontanol.

1. Sample Preparation and Derivatization

Proper sample preparation and derivatization are crucial for the successful analysis of long-chain alcohols.

• Internal Standard: Prepare a stock solution of an appropriate internal standard (e.g., a deuterated long-chain alcohol or a similar compound not present in the sample) in a suitable solvent like hexane or chloroform.

• Sample Extraction: If 19-Heptatriacontanol is present in a complex matrix, a liquid-liquid extraction or solid-phase extraction may be necessary to isolate the lipid fraction. For instance, saponification followed by extraction with a non-polar solvent like hexane can be employed to extract free fatty alcohols.

• Derivatization (Silylation):

  • Transfer a known amount of the dried sample extract (or a standard solution of 19-Heptatriacontanol) into a reaction vial.

  • Add a known amount of the internal standard solution.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 50 µL of a catalyst like pyridine.

  • Cap the vial tightly and heat at 70°C for 30 minutes to ensure complete derivatization.

  • Cool the vial to room temperature before injection into the GC-MS system.

2. GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis of the TMS-derivatized 19-Heptatriacontanol. A non-polar capillary column is generally suitable for separating compounds based on their boiling points and molecular shapes.

Parameter	Recommended Setting
Gas Chromatograph
Injection Port Temperature	300°C
Injection Mode	Splitless (or split with a high split ratio for concentrated samples)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
GC Column
Stationary Phase	5% Diphenyl / 95% Dimethylpolysiloxane (e.g., DB-5ms, HP-5ms)
Dimensions	30 m length x 0.25 mm internal diameter x 0.25 µm film thickness
Oven Temperature Program
Initial Temperature	150°C, hold for 2 minutes
Ramp 1	10°C/min to 320°C
Final Hold	Hold at 320°C for 15 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 50-700
Scan Mode	Full Scan
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Transfer Line Temperature	320°C

Data Presentation and Analysis

Quantitative Data Summary

The following table summarizes the expected quantitative data for the TMS-derivatized 19-Heptatriacontanol. The exact retention time and mass fragments may vary slightly depending on the specific instrumentation and conditions used.

Compound	Retention Time (min)	Key Mass Fragments (m/z)
19-Heptatriacontanol-TMS ether	~ 25-30	m/z 73 (base peak, [Si(CH₃)₃]⁺), M⁺ (molecular ion, if detectable), [M-15]⁺, and other characteristic fragments from the aliphatic chain.

Mass Spectrum Interpretation

The mass spectrum of the TMS-derivatized 19-Heptatriacontanol is expected to show a prominent peak at m/z 73, which is characteristic of the trimethylsilyl group. The molecular ion (M⁺) may be weak or absent due to the high molecular weight. Fragmentation of the long hydrocarbon chain will produce a series of ions separated by 14 amu (corresponding to CH₂ groups). The specific fragmentation pattern around the ether linkage can provide information about the position of the hydroxyl group.

Workflow Diagram

The following diagram illustrates the experimental workflow for the GC-MS analysis of 19-Heptatriacontanol.

Caption: Experimental workflow for the GC-MS analysis of 19-Heptatriacontanol.

References

• 1. benchchem.com [benchchem.com]
• 2. phcog.com [phcog.com]
• 3. scispace.com [scispace.com]

Unlocking the Potential of 19-Heptatriacontanol: A Guide to its Extraction from Plant Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction, isolation, and purification of 19-heptatriacontanol from plant sources. 19-Heptatriacontanol, a long-chain fatty alcohol, is a component of plant cuticular wax and is investigated for its potential biological activities. This guide offers a comprehensive overview of the necessary procedures, from sample preparation to final purification, to facilitate further research and development.

Application Notes

Long-chain fatty alcohols, such as 19-heptatriacontanol, are integral components of the protective cuticular wax layer of plants. This waxy layer serves as a primary defense mechanism against various environmental stresses, including water loss, UV radiation, and pathogen invasion. The extraction and analysis of these compounds are crucial for understanding plant physiology and for exploring their potential pharmacological applications.

Choosing a Plant Source:

Several plant species have been identified as sources of very-long-chain fatty alcohols. For the protocols detailed below, we will reference the extraction from the leaves of Momordica cymbalaria, a plant where 19-heptatriacontanol has been identified through Gas Chromatography-Mass Spectrometry (GC-MS) analysis.[1] Other potential plant sources that have been investigated for related compounds include Salvia officinalis, Michelia champaca, and Barringtonia racemosa.

Selection of Extraction Method:

The lipophilic nature of 19-heptatriacontanol dictates the use of nonpolar or semi-polar organic solvents for efficient extraction. Common methods include:

• Soxhlet Extraction: A continuous extraction method that offers high efficiency but may not be suitable for thermolabile compounds.

• Maceration: A simple and widely used technique involving soaking the plant material in a solvent.[2] It is suitable for a wide range of compounds but may be less efficient than other methods.

• Ultrasound-Assisted Extraction (UAE): Utilizes ultrasonic waves to disrupt cell walls and enhance solvent penetration, leading to higher yields in shorter times.

• Supercritical Fluid Extraction (SFE): A green technology that uses supercritical fluids, most commonly CO2, as the extraction solvent. It offers high selectivity and yields pure extracts.

For this guide, we will focus on a standard laboratory-scale protocol using maceration followed by purification using column chromatography.

Quantitative Data Summary

The following table summarizes representative quantitative data for the extraction of 19-heptatriacontanol. Please note that these values are illustrative and optimal conditions may vary depending on the specific plant matrix and experimental setup.

Parameter	Value	Reference / Note
Plant Material	Dried and powdered leaves of Momordica cymbalaria	[1]
Extraction Solvent	Methanol	[1]
Solvent-to-Solid Ratio	10:1 (mL/g)	Representative value
Extraction Time	24 hours	Representative value
Extraction Temperature	Room Temperature (25°C)	Representative value
Extraction Yield (Crude)	5 - 10% (w/w)	Representative value
Purity after Column Chromatography	>95%	Representative value

Experimental Protocols

This section provides a detailed, step-by-step protocol for the extraction, isolation, and purification of 19-heptatriacontanol from plant leaves.

1. Plant Material Preparation:

• Collect fresh, healthy leaves of the target plant species.

• Wash the leaves thoroughly with distilled water to remove any dirt and debris.

• Air-dry the leaves in a well-ventilated area, shielded from direct sunlight, for 7-10 days, or until they are brittle.

• Grind the dried leaves into a fine powder using a mechanical grinder.

• Store the powdered plant material in an airtight container in a cool, dark place until extraction.

2. Extraction of 19-Heptatriacontanol:

• Weigh 100 g of the dried, powdered plant material and place it in a 2 L Erlenmeyer flask.

• Add 1 L of methanol to the flask, ensuring all the plant material is fully submerged.

• Seal the flask and place it on an orbital shaker at 120 rpm for 24 hours at room temperature.

• After 24 hours, filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant residue.

• Collect the filtrate (methanolic extract) and concentrate it under reduced pressure using a rotary evaporator at 40°C until a semi-solid crude extract is obtained.

3. Isolation and Purification by Column Chromatography:

• Preparation of the Column:

  • Prepare a slurry of silica gel (60-120 mesh) in hexane.

  • Pack a glass column (50 cm length x 3 cm diameter) with the silica gel slurry, ensuring no air bubbles are trapped.

  • Wash the packed column with hexane until the silica gel is well-settled.

• Sample Loading:

  • Dissolve 5 g of the crude methanolic extract in a minimal amount of chloroform.

  • Adsorb this solution onto a small amount of silica gel.

  • Allow the solvent to evaporate completely, resulting in a freely flowing powder.

  • Carefully load this powdered sample onto the top of the prepared silica gel column.

• Elution:

  • Begin elution with 100% hexane and gradually increase the polarity by adding ethyl acetate in a stepwise gradient (e.g., 98:2, 95:5, 90:10, 80:20 v/v hexane:ethyl acetate).

  • Collect fractions of 20 mL each and monitor the separation using Thin Layer Chromatography (TLC).

• Thin Layer Chromatography (TLC) Monitoring:

  • Spot a small amount of each fraction onto a TLC plate (silica gel 60 F254).

  • Develop the TLC plate in a solvent system of hexane:ethyl acetate (8:2 v/v).

  • Visualize the spots under UV light (254 nm and 366 nm) and by spraying with a solution of 10% sulfuric acid in ethanol followed by heating.

  • Pool the fractions that show a prominent spot corresponding to the expected Rf value of 19-heptatriacontanol.

• Final Purification:

  • Combine the pure fractions and evaporate the solvent using a rotary evaporator to obtain the purified 19-heptatriacontanol.

  • Confirm the identity and purity of the isolated compound using analytical techniques such as GC-MS and NMR spectroscopy.

Visualizations

Experimental Workflow:

Caption: Experimental workflow for the extraction and purification of 19-heptatriacontanol.

Proposed Signaling Pathway:

Very-long-chain fatty acids and their derivatives, such as 19-heptatriacontanol, are integral to the plant's defense signaling in response to pathogen attack. They contribute to the reinforcement of the plant cuticle and are precursors for sphingolipids, which are key components of the plasma membrane and are involved in signal transduction.

Caption: Proposed role of 19-heptatriacontanol in plant defense signaling.

References

• 1. plantsjournal.com [plantsjournal.com]
• 2. Preparation of Medicinal Plants: Basic Extraction and Fractionation Procedures for Experimental Purposes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 19-Heptatriacontanol as a Novel Linker for Macromolecule Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The field of targeted drug delivery continuously seeks innovative linker technologies to enhance the therapeutic index of macromolecular drugs such as antibodies, peptides, and nucleic acids. An ideal linker should offer a balance of stability in circulation and efficient cleavage at the target site. Long-chain aliphatic alcohols, such as 19-Heptatriacontanol, present a unique, largely unexplored class of linkers. Their inherent hydrophobicity can influence the physicochemical properties of the resulting conjugate, potentially impacting solubility, aggregation, and pharmacokinetic profiles. While direct applications of 19-Heptatriacontanol as a linker are not yet documented in peer-reviewed literature, this document outlines its potential utility and provides hypothetical protocols for its application in macromolecule conjugation, drawing from established principles of bioconjugation and drug delivery.

19-Heptatriacontanol is a 37-carbon long-chain alcohol.[1][2] Its central hydroxyl group at the 19th position offers a unique attachment point, creating a symmetrical, long, and flexible linker. This structure could be advantageous in scenarios where a significant spatial separation between the macromolecule and a payload is required.

Potential Applications

The long, hydrophobic chain of 19-Heptatriacontanol could be particularly useful in the construction of Antibody-Drug Conjugates (ADCs) and as a lipid anchor in Lipid Nanoparticle (LNP) formulations. In ADCs, such a linker could influence the overall hydrophobicity of the conjugate, which is a critical parameter affecting aggregation and clearance. For LNPs, a functionalized 19-Heptatriacontanol derivative could be incorporated as a novel lipid component to modulate the stability and release characteristics of the nanoparticle formulation.[3][4]

Hypothetical Experimental Design: An Overview

A hypothetical workflow for utilizing a bifunctional derivative of 19-Heptatriacontanol for conjugating a cytotoxic payload to a monoclonal antibody (mAb) is presented below. This process would involve the initial functionalization of 19-Heptatriacontanol to introduce reactive handles at both ends, followed by sequential conjugation to the payload and the antibody.

Caption: Hypothetical workflow for ADC synthesis using a bifunctional 19-Heptatriacontanol linker.

Quantitative Data Summary

The following table presents hypothetical data for an ADC constructed using a 19-Heptatriacontanol-based linker, drawing on typical values seen in ADC development.

Parameter	Hypothetical Value	Method of Determination
Drug-to-Antibody Ratio (DAR)	3.8	Hydrophobic Interaction Chromatography (HIC-HPLC)
Monomer Purity	>95%	Size Exclusion Chromatography (SEC-HPLC)
In vitro Cytotoxicity (IC50)	1.5 nM	Cell-based viability assay (e.g., MTT assay)
Plasma Stability (48h)	92% remaining conjugated	LC-MS/MS analysis of plasma samples
Aggregation	<2%	Dynamic Light Scattering (DLS)

Detailed Experimental Protocols

Protocol 1: Synthesis of a Bifunctional 19-Heptatriacontanol Linker

This protocol describes a hypothetical two-step synthesis to create a bifunctional linker from 19-Heptatriacontanol, equipping it with an NHS-ester on one side and a maleimide group on the other.

Materials:

• 19-Heptatriacontanol

• N-(9-Maleimidopropyloxy)succinimidyl ester (M-NHS)

• Disuccinimidyl carbonate (DSC)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA)

• Anhydrous Dimethylformamide (DMF)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

• Step 1: Introduction of a carbonate for NHS-ester formation.

  • Dissolve 19-Heptatriacontanol (1 equivalent) in anhydrous DCM.

  • Add Disuccinimidyl carbonate (1.2 equivalents) and Triethylamine (1.5 equivalents).

  • Stir the reaction at room temperature for 16 hours under an inert atmosphere.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with saturated ammonium chloride solution.

  • Extract the organic layer, dry it over sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting activated alcohol by silica gel chromatography.

• Step 2: Introduction of the maleimide group.

  • The purified product from Step 1 is then reacted with a suitable amino-functionalized maleimide to create the final heterobifunctional linker. This step would require a custom synthesis approach.

Protocol 2: Conjugation of the Bifunctional Linker to a Monoclonal Antibody

This protocol details the conjugation of the hypothetical NHS-ester-maleimide functionalized 19-Heptatriacontanol linker to a monoclonal antibody.

Materials:

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., PBS pH 7.4)

• Bifunctional 19-Heptatriacontanol linker (from Protocol 1) dissolved in DMSO

• Cytotoxic payload with a free thiol group

• Desalting columns (e.g., PD-10)

• Reaction tubes

• UV-Vis Spectrophotometer

Procedure:

• Antibody Preparation:

  • Exchange the mAb into a conjugation-compatible buffer (e.g., borate buffer, pH 8.5) using a desalting column.

  • Adjust the concentration of the mAb to 5-10 mg/mL.

• Payload-Linker Conjugation:

  • React the bifunctional linker with the thiol-containing payload via the maleimide group. This reaction is typically carried out in a mixture of an organic solvent and an aqueous buffer.

• Antibody-Linker-Payload Conjugation:

  • Add the NHS-ester activated linker-payload conjugate to the mAb solution at a molar excess (e.g., 5-10 fold).

  • Incubate the reaction at room temperature for 2-4 hours with gentle mixing.

• Purification:

  • Remove the unreacted linker-payload and other small molecules by size exclusion chromatography or diafiltration.

• Characterization:

  • Determine the protein concentration by measuring the absorbance at 280 nm.

  • Determine the Drug-to-Antibody Ratio (DAR) by UV-Vis spectroscopy or mass spectrometry.

Hypothetical Signaling Pathway

The following diagram illustrates a potential mechanism of action for an ADC utilizing a 19-Heptatriacontanol linker to deliver a microtubule inhibitor.

Caption: ADC mechanism: from receptor binding to apoptosis induction.

Conclusion

While the use of 19-Heptatriacontanol as a macromolecular linker is currently hypothetical, its long, symmetrical structure presents intriguing possibilities for the design of novel therapeutic conjugates. The protocols and conceptual frameworks provided herein are intended to serve as a foundation for researchers interested in exploring the potential of very long-chain alcohols in drug delivery and bioconjugation. Further research is warranted to synthesize and characterize bifunctional derivatives of 19-Heptatriacontanol and to evaluate their performance in preclinical models.

References

• 1. 1-Heptatriacontanol | C37H76O | CID 537071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. The Role of Four Lipid Components Of LNPs | Biopharma PEG [biochempeg.com]
• 4. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dissolving 19-Heptatriacontanol in Organic Solvents

Affiliation: Google Research

Introduction

19-Heptatriacontanol is a long-chain fatty alcohol with the chemical formula C₃₇H₇₆O. Its high molecular weight and long hydrocarbon chain render it a waxy solid at room temperature, which presents significant challenges for its dissolution in common laboratory solvents. These application notes provide a comprehensive protocol for researchers, scientists, and drug development professionals to effectively dissolve 19-Heptatriacontanol in organic solvents for various research and development applications. The principle of "like dissolves like" is central to understanding the solubility of this non-polar molecule, indicating that non-polar organic solvents are the most suitable candidates for its dissolution.[1][2][3][4] This document outlines a systematic approach to solvent selection and a detailed protocol for preparing solutions of 19-Heptatriacontanol.

Materials and Equipment

• 19-Heptatriacontanol (solid)

• Candidate organic solvents (e.g., hexane, heptane, toluene, chloroform)

• Glass vials with screw caps

• Spatula

• Analytical balance

• Heating magnetic stirrer or water bath

• Vortex mixer

• Pipettes

• Fume hood

• Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Experimental Protocols

Due to the limited availability of specific quantitative solubility data for 19-Heptatriacontanol, a preliminary small-scale solubility test is recommended to determine the most effective solvent and the approximate concentration that can be achieved.

Protocol 1: Small-Scale Solubility Screening

This initial screening will help identify a suitable solvent and estimate the solubility of 19-Heptatriacontanol under specific temperature conditions.

• Preparation: Weigh approximately 1-5 mg of 19-Heptatriacontanol into four separate, labeled glass vials.

• Solvent Addition: To each vial, add 1 mL of a different non-polar solvent: hexane, heptane, toluene, and chloroform.

• Initial Observation: Observe the vials at room temperature. Note any initial signs of dissolution. Use a vortex mixer to agitate the samples for 30 seconds and record the appearance of the mixture (e.g., clear solution, cloudy suspension, undissolved solid).

• Heating: Place the vials on a heating magnetic stirrer or in a water bath set to a temperature between 40-60°C. Caution: Ensure the caps are not tightly sealed to avoid pressure buildup. The chosen temperature should be well below the boiling point of the solvent.

• Observation with Heating: Periodically and gently agitate the vials. Observe and record any changes in solubility. Note the solvent in which the compound dissolves completely.

• Determination of Best Solvent: The solvent that dissolves the 19-Heptatriacontanol completely at the lowest temperature and in the shortest time is the most suitable for the larger-scale protocol.

Protocol 2: General Procedure for Dissolving 19-Heptatriacontanol

This protocol outlines the steps for preparing a solution of 19-Heptatriacontanol in the selected organic solvent.

• Weighing: Accurately weigh the desired amount of 19-Heptatriacontanol and transfer it to an appropriate-sized glass vessel (e.g., beaker, flask).

• Solvent Addition: Add a small volume of the selected solvent to the vessel, just enough to wet the solid.

• Heating and Stirring: Place the vessel on a heating magnetic stirrer. Begin stirring and gently heat the mixture to the temperature determined in the solubility screening (typically 40-60°C).

• Incremental Solvent Addition: Gradually add more of the solvent in small increments while continuing to stir and heat. Allow the solid to dissolve as much as possible between additions.

• Complete Dissolution: Continue adding the solvent until the 19-Heptatriacontanol is completely dissolved, resulting in a clear solution.

• Cooling: Once dissolved, the solution can be allowed to cool to room temperature. Be aware that precipitation may occur upon cooling if the solution is saturated. If the solution needs to be used at room temperature, it is crucial to determine the saturation point at that temperature.

• Storage: Store the solution in a tightly sealed container to prevent solvent evaporation. If the compound precipitates out of solution upon cooling, it may be necessary to gently warm the solution before use.

Data Presentation

Solvent	Polarity	Expected Solubility of 19-Heptatriacontanol	Notes
Hexane	Non-polar	Good, likely requires heating	A common choice for non-polar compounds.
Heptane	Non-polar	Good, likely requires heating	Similar to hexane, with a slightly higher boiling point.
Toluene	Non-polar	Good, likely requires heating	The aromatic nature may enhance solubility for some non-polar compounds.
Chloroform	Non-polar	Good, likely requires heating	A versatile solvent for many organic compounds.
Ethanol	Polar	Poor to insoluble at room temperature	Solubility of long-chain waxes in ethanol increases significantly with temperature.[5]
Water	Very Polar	Insoluble	The long non-polar chain dominates the molecule's properties.

Safety Precautions

• Always work in a well-ventilated fume hood when handling organic solvents.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of solvent vapors.

• Keep solvents away from heat sources, sparks, and open flames, as they are often flammable.

• Consult the Safety Data Sheet (SDS) for each specific solvent for detailed safety information.

Visualization

Caption: A flowchart illustrating the general protocol for dissolving 19-Heptatriacontanol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. quora.com [quora.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Performance Liquid Chromatography Analysis of Fatty Alcohols

For researchers, scientists, and professionals in drug development, the accurate quantification and analysis of fatty alcohols are crucial. High-performance liquid chromatography (HPLC) offers a versatile and sensitive platform for this purpose. This document provides detailed application notes and protocols for various HPLC methods tailored for fatty alcohol analysis, including derivatization techniques to enhance detection.

Introduction to Fatty Alcohol Analysis by HPLC

Fatty alcohols are aliphatic alcohols derived from fats and oils. Their analysis by HPLC can be challenging due to their lack of a strong chromophore, making UV detection difficult without derivatization. Therefore, many methods involve a pre-column derivatization step to introduce a UV-active or fluorescent tag to the fatty alcohol molecule. Common HPLC modes for fatty alcohol analysis include reversed-phase (RP) and normal-phase (NP) chromatography.

Application Note 1: Reversed-Phase HPLC with UV Detection following Derivatization

This method is suitable for the quantification of a wide range of fatty alcohols in various matrices. Derivatization with an appropriate agent that introduces a UV-absorbing moiety is essential for sensitive detection.

Derivatization Agents for UV Detection

Several reagents can be used to derivatize fatty alcohols for UV detection. The choice of agent can depend on the desired sensitivity and the specifics of the sample matrix.

• Diphenic Anhydride: This reagent reacts with fatty alcohols to form derivatives with significantly improved sensitivity at 200 and 220 nm compared to other anhydrides like maleic and phthalic anhydride.[1]

• 2-Sulfobenzoic Anhydride: This agent converts the terminal hydroxyl group of fatty alcohols into an oxycarbonylbenzene-2-sulfonic acid group, which allows for uniform ionization in electrospray ionization (ESI) mass spectrometry and can also be detected by UV.[2]

Illustrative Derivatization Reaction with Diphenic Anhydride

Caption: Derivatization of a fatty alcohol with diphenic anhydride.

Experimental Protocol: RP-HPLC with Diphenic Anhydride Derivatization

1. Sample Preparation and Derivatization:

• To your sample containing fatty alcohols, add a solution of diphenic anhydride in a suitable solvent (e.g., acetonitrile).
• The addition of urea to the reaction medium can increase the reaction rate.[1]
• Heat the mixture to ensure complete derivatization. The reaction conditions (temperature and time) should be optimized for the specific fatty alcohols and sample matrix.

2. HPLC Conditions:

• Column: C8 or C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).
• Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% acetic acid, is commonly used.[1]
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Detection: UV-Vis detector at 200 nm or 220 nm for higher sensitivity with diphenate derivatives.[1]

3. Quantification:

• Prepare calibration standards of known concentrations of the target fatty alcohols and derivatize them using the same procedure as the samples.
• Construct a calibration curve by plotting the peak area against the concentration.
• Determine the concentration of fatty alcohols in the samples by comparing their peak areas to the calibration curve.

Application Note 2: HPLC with Fluorescence Detection for High-Sensitivity Analysis

For trace-level analysis of fatty alcohols, fluorescence detection offers superior sensitivity compared to UV detection. This requires derivatization with a fluorescent tag.

Fluorescent Derivatization Agents

• Carbazole-9-carbonyl chloride: Reacts with fatty alcohols to form highly fluorescent derivatives.

• Bodipy FL: Used with Mukaiyama's reagent (2-chloro-1-methylpyridinium iodide) to form highly fluorescent ester derivatives.

Experimental Workflow for Fluorescence Detection

Caption: General workflow for fatty alcohol analysis by HPLC with fluorescence detection.

Experimental Protocol: RP-HPLC with Carbazole-9-carbonyl chloride Derivatization

1. Reagents and Materials:

• Fatty alcohol standards (C12-C18)
• Carbazole-9-carbonyl chloride
• 1-methylimidazole (catalyst)
• Acetonitrile (dry)
• Methanol
• Diethyl ether
• RP-18 Solid Phase Extraction (SPE) cartridges

2. Derivatization Procedure:

• In a reaction vial, mix 860 µL of dry acetonitrile, 100 µL of the fatty alcohol sample/standard, and 40 µL of 1-methylimidazole.
• Add 1 mL of carbazole-9-carbonyl chloride solution (4 mg/mL in acetonitrile).
• Heat the mixture at 65°C for 30 minutes.

3. Purification of Derivatives:

• Condition an RP-18 SPE cartridge with 2 mL of methanol followed by 2 mL of acetonitrile/water (60/40, v/v).
• Load the reaction mixture onto the SPE cartridge.
• Wash the cartridge with 12 mL of acetonitrile/water (60/40, v/v) to remove excess reagent.
• Dry the cartridge under a stream of air for 10 minutes.
• Elute the derivatives with 2 mL of diethyl ether.
• Evaporate the diethyl ether under a stream of nitrogen and redissolve the residue in 1 mL of acetonitrile.

4. HPLC Conditions:

• Column: RP-8 column (e.g., 125 x 4.6 mm I.D).
• Mobile Phase: Acetonitrile.
• Flow Rate: 1.5 mL/min.
• Detection: Fluorescence detector with excitation at 228 nm and emission at 318 nm.

Application Note 3: HPLC-Mass Spectrometry (MS) for Structural Elucidation and High Specificity

Coupling HPLC with mass spectrometry provides high specificity and allows for the identification and quantification of fatty alcohols, even in complex matrices. Derivatization can be employed to enhance ionization efficiency.

Derivatization for LC-MS

• Pyridine and Thionyl Chloride: These reagents generate permanently charged tags on hydroxyl groups, significantly increasing the sensitivity of detection by ESI-MS.

• 2-Fluoro-N-methylpyridinium p-toluenesulfonate (FMP-TsO): This agent imparts a permanent cationic charge, allowing for effective detection of all fatty alcohol species by electrospray MS.

Logical Relationship of HPLC-MS Methods

Caption: Logical workflow for high-specificity fatty alcohol analysis using HPLC-MS.

Experimental Protocol: HPLC-ESI-IM-MS with Pyridine and Thionyl Chloride Derivatization

1. Derivatization:

• A solution of the fatty alcohol sample is reacted with pyridine and thionyl chloride. This one-step reaction labels the hydroxyl groups with a permanently charged tag.

2. HPLC-ESI-IM-MS Conditions:

• HPLC: A rapid separation can be achieved using a suitable reversed-phase column. The method allows for the analysis of more than 15 different compounds within 4 minutes.
• Ionization: Electrospray Ionization (ESI) in positive mode.
• Mass Spectrometry: An Ion Mobility-Mass Spectrometer (IM-MS) can be used to separate isomeric ions and reduce background interference, leading to more sensitive and accurate detection.

3. Data Analysis:

• Relative quantification can be performed using peak intensity ratios between deuterated and non-deuterated labeled internal standards.

Quantitative Data Summary

The following table summarizes key quantitative parameters for different HPLC methods for fatty alcohol analysis.

Method	Derivatization Agent	Detection Method	Column Type	Limit of Detection (LOD)	Linearity (r²)	Reference
RP-HPLC	Diphenic Anhydride	UV-Vis (220 nm)	C8	Lower than maleates and phthalates	-
RP-HPLC	Carbazole-9-carbonyl chloride	Fluorescence	RP-8	Trace analysis of 10 nM standards	-
HPLC-ESI-IM-MS	Pyridine/Thionyl Chloride	MS	-	0.02 - 0.50 ng/mL	> 0.996
HPLC-RID	None	Refractive Index	C18	-	≥ 0.9989

Note: The limits of detection and linearity are highly dependent on the specific analyte, instrument, and experimental conditions. The values presented are indicative of the performance of the described methods. The HPLC-RID method is suitable for higher concentrations of fatty alcohols and does not require derivatization.

References

• 1. Determination of fatty alcohol ethoxylates with diphenic anhydride derivatization and liquid chromatography with spectrophotometric detection: a comparative study with other anhydrides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Derivatization of fatty alcohol ethoxylate non-ionic surfactants using 2-sulfobenzoic anhydride for characterization by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Structural Elucidation of 19-Heptatriacontanol Using NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms. This application note provides a detailed protocol for the structural elucidation of 19-Heptatriacontanol, a long-chain saturated fatty alcohol. The methods described herein are applicable to the characterization of similar long-chain alcohols, which are of interest in various fields, including natural product chemistry, materials science, and drug development.

19-Heptatriacontanol (C₃₇H₇₆O) is a long-chain primary alcohol. Its structure consists of a 37-carbon chain with a hydroxyl group at the 19th position. The symmetrical nature of this molecule presents a unique case for NMR analysis.

Structural Elucidation Workflow

The overall workflow for the structural elucidation of 19-Heptatriacontanol using NMR spectroscopy involves sample preparation, acquisition of one-dimensional and two-dimensional NMR spectra, and data analysis to confirm the molecular structure.

Technical Notes & Optimization

Technical Support Center: Analysis of 19-Heptatriacontanol by GC-MS

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the analysis of 19-Heptatriacontanol (C₃₇H₇₆O). Given its high molecular weight and low volatility, this long-chain alcohol presents unique analytical challenges. This guide offers troubleshooting solutions and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why is 19-Heptatriacontanol difficult to analyze by GC-MS?

A1: The primary challenges in analyzing 19-Heptatriacontanol stem from its properties as a very long-chain alcohol[1]:

• High Boiling Point & Low Volatility: The molecule is large and not very volatile, requiring high temperatures to vaporize in the GC inlet, which can lead to thermal degradation[1][2].

• Polarity: The hydroxyl (-OH) group is polar, which can cause interactions with active sites (exposed silanol groups) in the GC system, leading to poor peak shape (tailing) and sample loss[3].

• Thermal Stability: At the high temperatures needed for volatilization, the molecule can break down, complicating analysis[1].

Q2: Is derivatization necessary for analyzing 19-Heptatriacontanol?

A2: Yes, derivatization is highly recommended and often essential for the successful analysis of long-chain alcohols. The process chemically modifies the polar hydroxyl group to create a less polar, more volatile, and more thermally stable derivative. For alcohols, the most common technique is silylation, which replaces the active hydrogen in the hydroxyl group with a trimethylsilyl (TMS) group. This procedure significantly improves chromatographic performance and sensitivity.

Q3: What is the best type of GC column for this analysis?

A3: A non-polar or mid-polarity, high-temperature capillary column is the best choice. A common and effective stationary phase is 5% diphenyl / 95% dimethyl polysiloxane (e.g., DB-5ms, HP-5ms). These columns separate compounds primarily based on boiling point. For high-resolution separations, a long column (e.g., 30 m) with a narrow internal diameter (e.g., 0.25 mm) and a thin film (e.g., 0.25 µm) is ideal. It is also crucial to use a column rated for low bleed at high temperatures ("MS" designated columns) to minimize background noise in the mass spectrometer.

Q4: What should I do if I don't see a molecular ion in the mass spectrum?

A4: For long-chain alcohols, even after derivatization, the molecular ion (M+) peak in Electron Ionization (EI) mode can be weak or absent due to extensive fragmentation. Key fragmentation pathways include the loss of a water molecule (M-18) for underivatized alcohol or characteristic fragments for the TMS-derivative. Focus on identifying these characteristic fragment ions rather than relying solely on the molecular ion. Reducing the electron energy in the ion source can sometimes help preserve the molecular ion, though this will decrease the abundance of all ions.

Troubleshooting Guide

This guide addresses common problems encountered during the GC-MS analysis of 19-Heptatriacontanol.

Problem	Potential Cause(s)	Recommended Solution(s)
No Peak Detected	1. Analyte Adsorption: Active sites in the inlet liner or column are adsorbing the analyte.	• Use a deactivated or ultra-inert inlet liner. • Ensure derivatization was successful to reduce analyte polarity. • Trim the first 0.5-1 meter of the column to remove active sites that may have developed.
2. Insufficient Temperature: Injector or oven temperature is too low to volatilize the high-boiling analyte derivative.	• Increase the injector temperature (typically 280-320°C). • Ensure the final oven temperature is high enough for elution (e.g., ramp to 320-340°C and hold).
3. Thermal Degradation: The analyte is degrading in the hot injector.	• Check for and replace contaminated or active inlet liners. • Lower the injector temperature in 10°C increments to find a balance between volatilization and stability.
4. Incomplete Derivatization: The silylation reaction was not complete.	• Ensure reagents (e.g., BSTFA) are fresh and not exposed to moisture. • Confirm the reaction was heated for the appropriate time and temperature (e.g., 60-70°C for 30 minutes).
Poor Peak Shape (Tailing)	1. Active Sites: Polar hydroxyl groups (if underivatized) or the TMS-ether are interacting with active sites in the liner or column.	• Confirm complete derivatization. Underivatized alcohol will tail significantly. • Use a deactivated liner with glass wool to promote uniform vaporization. • Condition the column according to the manufacturer's instructions.
2. Suboptimal Flow Rate: The carrier gas flow rate is not optimal for the column dimensions.	• Optimize the carrier gas (Helium) flow rate. A typical starting point for a 0.25 mm ID column is 1.0-1.2 mL/min.
3. Column Overload: Injecting too much sample can saturate the stationary phase.	• Reduce the injection volume or dilute the sample.
Low Signal / Poor Sensitivity	1. Inefficient Ionization/Fragmentation: The analyte derivative does not ionize efficiently or fragments extensively.	• Ensure the MS is tuned properly. • Use Selected Ion Monitoring (SIM) mode, focusing on characteristic fragment ions of the TMS-derivative to improve sensitivity.
2. System Contamination: High background noise from column bleed or contamination is obscuring the analyte peak.	• Use a low-bleed MS-certified column. • Bake out the column and injector to remove contaminants. • Check for leaks in the system, as oxygen can degrade the column phase.
3. Sample Loss: The analyte is being lost during sample preparation or injection.	• Use a solvent that is compatible with the non-polar stationary phase (e.g., hexane, dichloromethane). • Ensure proper injection technique to avoid discrimination against high-boiling compounds.

Experimental Protocols

Protocol 1: Silylation (TMS Derivatization) of 19-Heptatriacontanol

This protocol describes the conversion of 19-Heptatriacontanol to its more volatile trimethylsilyl (TMS) ether.

Materials:

• 19-Heptatriacontanol sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine or Dichloromethane

• Micro-reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen gas evaporator

Procedure:

• Drying: If the sample is in solution, evaporate approximately 100 µg to complete dryness under a gentle stream of nitrogen. Moisture interferes with the silylation reagent.

• Reconstitution: Add 50 µL of anhydrous pyridine (or another suitable solvent like dichloromethane) to dissolve the dried sample.

• Reagent Addition: Add 100 µL of BSTFA with 1% TMCS to the vial.

• Reaction: Tightly cap the vial and heat at 70°C for 30-45 minutes in a heating block.

• Cooling: Allow the vial to cool to room temperature before injection. The sample is now ready for GC-MS analysis.

Protocol 2: Recommended GC-MS Parameters

These are starting parameters that should be optimized for your specific instrument and column.

Parameter	Recommended Setting	Rationale
GC System
Column	30 m x 0.25 mm ID x 0.25 µm, 5% diphenyl / 95% dimethyl polysiloxane (low-bleed)	Provides good resolution for a wide range of volatilities and is thermally stable.
Injector	Split/Splitless, operated in splitless mode for 1 min	Maximizes analyte transfer to the column for trace analysis.
Injector Temp.	300 - 320°C	Ensures complete vaporization of the high-boiling TMS-ether derivative.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial: 150°C, hold for 2 minRamp: 10°C/min to 340°CHold: 15 min at 340°C	The high final temperature and long hold time are necessary to elute the very long-chain alcohol derivative. A slower ramp rate (e.g., 5°C/min) can improve resolution if needed.
MS System
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization mode that produces reproducible fragmentation patterns for library matching.
Source Temp.	230°C	A standard source temperature that balances ionization efficiency and thermal stability.
Quadrupole Temp.	150°C	Standard quadrupole temperature.
Scan Range	m/z 50-800	A wide scan range is needed to detect the high mass fragments and potential molecular ion of the TMS-derivative.
Solvent Delay	3 - 5 minutes	Prevents the high concentration of solvent from saturating the detector.

Visualized Workflows

Caption: Experimental workflow for the GC-MS analysis of 19-Heptatriacontanol.

Caption: Troubleshooting decision tree for 19-Heptatriacontanol GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 3. benchchem.com [benchchem.com]

Preventing degradation of 19-Heptatriacontanol during extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of 19-Heptatriacontanol during extraction processes.

Frequently Asked Questions (FAQs)

Q1: What is 19-Heptatriacontanol and why is its stability during extraction important?

19-Heptatriacontanol is a long-chain primary alcohol with the chemical formula C37H76O. Its stability is crucial during extraction as it is susceptible to degradation, which can lead to the formation of impurities and a reduction in the final yield of the desired compound. These impurities can interfere with downstream applications and compromise the integrity of research or drug development activities.

Q2: What are the primary degradation pathways for 19-Heptatriacontanol during extraction?

The primary degradation pathway for 19-Heptatriacontanol, a primary alcohol, is oxidation. This process can occur in two main steps:

• Oxidation to an Aldehyde: The primary alcohol is first oxidized to form the corresponding aldehyde, 19-Heptatriacontanal.

• Oxidation to a Carboxylic Acid: The aldehyde can be further oxidized to form the carboxylic acid, 19-Heptatriacontanoic acid.

These reactions are often facilitated by the presence of oxygen, high temperatures, and certain solvents or contaminants that can act as oxidizing agents.

Q3: What are the ideal storage conditions for the plant material before extraction to minimize degradation?

To prevent the degradation of 19-Heptatriacontanol in the raw plant material, it should be stored in a cool, dark, and dry place. Improper storage can lead to the enzymatic or oxidative degradation of the compound before extraction even begins. If possible, fresh material should be used immediately, or it should be properly dried to a low moisture content to inhibit microbial growth and enzymatic activity.

Q4: How can I detect and quantify the degradation of 19-Heptatriacontanol in my extracts?

The most common analytical methods for detecting and quantifying 19-Heptatriacontanol and its degradation products are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

• GC-MS is well-suited for separating and identifying the volatile derivatives of the alcohol, aldehyde, and carboxylic acid.

• HPLC coupled with a suitable detector (e.g., UV-Vis or MS) can also be used for quantification.

Developing a validated analytical method is crucial for monitoring the stability of the compound throughout the extraction process.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of 19-Heptatriacontanol.

Issue 1: Low Yield of 19-Heptatriacontanol

Possible Cause	Troubleshooting Step	Explanation
Degradation during extraction	Optimize extraction parameters (see Table 1).	High temperatures and long extraction times can promote oxidation.
Use an inert atmosphere.	Purging the extraction system with nitrogen or argon can minimize contact with oxygen.
Incomplete extraction	Increase extraction time or cycles.	The target compound may not be fully extracted from the matrix.
Reduce particle size of the plant material.	A smaller particle size increases the surface area for solvent penetration.
Choose a more appropriate solvent.	The polarity of the solvent should be optimized for 19-Heptatriacontanol. Non-polar solvents like hexane are often effective.
Adsorption to labware	Use silanized glassware or polypropylene containers.	Long-chain alcohols can adsorb to active sites on glass surfaces, leading to losses.[1]
Pre-rinse all surfaces with the extraction solvent.	This can help to saturate any active binding sites on the labware.[1]

Issue 2: Presence of Impurities in the Final Extract

Possible Cause	Troubleshooting Step	Explanation
Oxidative degradation	Lower the extraction temperature.	Thermal degradation is a common cause of impurity formation.
Shorten the extraction time.	Minimizing the exposure of the compound to harsh conditions is crucial.
Add an antioxidant to the extraction solvent.	Small amounts of antioxidants like BHT or Vitamin E can inhibit oxidation.
Co-extraction of other compounds	Use a more selective solvent.	A solvent that specifically targets long-chain alcohols can reduce the co-extraction of other plant constituents.
Perform a post-extraction clean-up step.	Techniques like column chromatography can be used to purify the extract.
Solvent-mediated decomposition	Ensure the use of high-purity solvents.	Impurities in the solvent can catalyze degradation reactions.

Issue 3: Emulsion Formation During Liquid-Liquid Extraction

Possible Cause	Troubleshooting Step	Explanation
High concentration of surfactants	Gently swirl or rock the separatory funnel instead of vigorous shaking.	This reduces the energy input that leads to emulsion formation.[2]
Similar polarities of the two phases	Add a small amount of a different organic solvent.	This can alter the properties of the organic phase and help to break the emulsion.[2]
Add a saturated salt solution (e.g., NaCl).	"Salting out" can increase the polarity of the aqueous phase and promote phase separation.[1]
Centrifuge the mixture.	The physical force of centrifugation can help to break the emulsion.

Data Presentation

Table 1: Recommended Extraction Parameters to Minimize Degradation

Parameter	Recommendation	Rationale
Extraction Temperature	< 40°C	Minimizes thermal degradation and oxidation rates.
Extraction Time	As short as possible while ensuring adequate extraction	Reduces the duration of exposure to potentially degrading conditions.
Solvent Choice	High-purity, non-polar solvents (e.g., n-hexane, heptane)	Minimizes co-extraction of polar impurities and is suitable for the non-polar nature of 19-Heptatriacontanol.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation by excluding atmospheric oxygen.
Material Preparation	Finely ground, dried plant material	Increases surface area for efficient extraction and removes water which can participate in side reactions.
Additives	Consider adding a small amount of an antioxidant (e.g., BHT)	Can scavenge free radicals and inhibit oxidative degradation pathways.

Experimental Protocols

Protocol 1: Optimized Soxhlet Extraction

• Sample Preparation: Dry the plant material at a temperature below 40°C and grind it to a fine powder (e.g., 40-60 mesh).

• Apparatus Setup: Set up a Soxhlet extraction apparatus with a round-bottom flask, Soxhlet extractor, and condenser. Use silanized glassware to minimize adsorption.

• Solvent and Sample Loading: Place the powdered plant material in a cellulose thimble and insert it into the Soxhlet extractor. Fill the round-bottom flask to two-thirds of its volume with n-hexane containing a small amount of BHT (e.g., 0.01%).

• Extraction: Heat the solvent to a gentle boil. Allow the extraction to proceed for a sufficient number of cycles (e.g., 6-8 hours), ensuring the solvent does not exceed its boiling point significantly.

• Solvent Removal: After extraction, remove the solvent under reduced pressure using a rotary evaporator with a water bath temperature below 40°C.

• Analysis: Analyze the extract using GC-MS to confirm the presence and purity of 19-Heptatriacontanol.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

• Sample Preparation: Prepare the plant material as described in Protocol 1.

• Extraction: Place a known amount of the powdered material in an Erlenmeyer flask and add a specific volume of n-hexane.

• Ultrasonication: Place the flask in an ultrasonic bath and sonicate for a predetermined time (e.g., 30-60 minutes) at a controlled temperature (e.g., 25-30°C).

• Separation: After sonication, separate the extract from the plant material by filtration or centrifugation.

• Solvent Removal and Analysis: Remove the solvent and analyze the extract as described in Protocol 1.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Peak Tailing for Long-Chain Alcohols in HPLC

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common issue of peak tailing when analyzing long-chain alcohols using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for long-chain alcohol analysis?

A1: Peak tailing is a phenomenon in chromatography where a peak is asymmetrical, with a drawn-out or "tailing" trailing edge.[1][2] An ideal chromatographic peak should be symmetrical, resembling a Gaussian distribution.[1] For long-chain alcohols, peak tailing is problematic as it can obscure the separation of closely related homologs, lead to inaccurate peak integration, and compromise the overall accuracy and reproducibility of quantification.[3][4]

Q2: What are the primary causes of peak tailing for long-chain alcohols in reversed-phase HPLC?

A2: The primary cause of peak tailing for long-chain alcohols is the occurrence of multiple retention mechanisms. These molecules possess a dual nature: a long, nonpolar alkyl chain that interacts with the hydrophobic stationary phase (e.g., C18) and a polar hydroxyl (-OH) group. This polar group can engage in secondary interactions, primarily through hydrogen bonding, with residual silanol groups (Si-OH) on the silica-based stationary phase. These secondary interactions are a common cause of peak tailing for polar analytes like alcohols.

Q3: How does the carbon chain length of the alcohol affect peak tailing?

A3: Generally, as the carbon chain length of the alcohol increases, its hydrophobicity increases, leading to stronger retention on a reversed-phase column. This increased interaction with the stationary phase can sometimes exacerbate peak tailing. Longer chains may also have a greater opportunity for non-ideal interactions with the stationary phase, although the primary driver of tailing is often the interaction of the polar hydroxyl group.

Q4: Can the choice of organic modifier in the mobile phase influence peak tailing?

A4: Yes, the choice of organic modifier, typically acetonitrile or methanol, can significantly impact peak shape.

• Acetonitrile , being aprotic, is a weaker hydrogen bond acceptor and may lead to sharper peaks for many compounds.

• Methanol , a protic solvent, can engage in hydrogen bonding with the analyte and residual silanols on the column, which can sometimes reduce tailing for polar compounds by competing for active sites. The choice between the two often requires empirical testing to determine the optimal solvent for a specific analysis.

Q5: How does column temperature affect the peak shape of long-chain alcohols?

A5: Increasing the column temperature generally leads to sharper peaks and reduced tailing. Higher temperatures can decrease mobile phase viscosity, improve mass transfer kinetics, and reduce the strength of secondary interactions between the alcohol's hydroxyl group and the stationary phase. However, it is crucial to ensure that the mobile phase is pre-heated to the column temperature to avoid thermal gradients that can themselves cause peak distortion.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing issues for long-chain alcohols.

Problem: Significant peak tailing is observed for one or more long-chain alcohol peaks.

Below is a troubleshooting workflow to identify and address the root cause of peak tailing.

Caption: A logical workflow for troubleshooting HPLC peak tailing of long-chain alcohols.

Step 1: Differentiate Between System and Method-Related Issues

• Action: Inject a well-behaved, neutral, and non-polar compound (e.g., toluene).

• Analysis:

  • If the neutral compound also shows tailing, the issue is likely with the HPLC system (e.g., dead volume in fittings, tubing, or detector flow cell).

  • If the neutral compound exhibits a symmetrical peak, the problem is related to the specific chemical interactions of the long-chain alcohols with the column and mobile phase.

Step 2: Optimize the Mobile Phase

• Action 1: Adjust Organic Modifier. If using acetonitrile, try switching to methanol, or vice-versa. You can also test different ratios of the two.

• Action 2: Add an Acidic Modifier. Add a small amount of a weak acid, such as 0.1% formic acid or acetic acid, to the mobile phase. This can help to suppress the ionization of residual silanol groups on the stationary phase, reducing their ability to interact with the polar hydroxyl group of the alcohols.

Step 3: Evaluate the HPLC Column

• Action 1: Consider Column Chemistry.

  • C18 vs. C8: For very long-chain alcohols that are strongly retained on a C18 column, a C8 column with its shorter alkyl chains can reduce retention time and may improve peak shape.

  • End-capped Columns: Ensure you are using a high-quality, well-end-capped column. End-capping chemically derivatizes most of the residual silanol groups, making them less accessible for secondary interactions.

  • Polar-Embedded or Polar-Endcapped Columns: These columns have a polar group embedded within the alkyl chain or at the end, which can help to shield the residual silanols and improve the peak shape of polar analytes.

• Action 2: Check Column Health. If the column is old or has been used with harsh conditions, it may be degraded. Try a new column of the same type to see if performance improves.

Step 4: Optimize Column Temperature

• Action: Increase the column temperature in increments (e.g., from 30°C to 40°C, then to 50°C). Ensure your column is rated for the tested temperatures.

• Rationale: As mentioned, higher temperatures can improve peak symmetry.

Step 5: Review Sample Preparation and Injection

• Action 1: Check Sample Solvent. Ideally, dissolve your long-chain alcohol standards and samples in the initial mobile phase composition. If a stronger solvent is needed for solubility, inject the smallest possible volume to minimize peak distortion.

• Action 2: Avoid Mass Overload. Injecting too concentrated a sample can saturate the stationary phase and cause peak tailing. Dilute your sample and inject it again to see if the peak shape improves.

Quantitative Data Summary

The following table provides illustrative data on how different parameters can affect the USP tailing factor (Tf) for a homologous series of long-chain alcohols. A Tf value of 1.0 indicates a perfectly symmetrical peak, with values greater than 1.2 generally considered to be tailing.

Parameter	Condition	C8 Alcohol (Tf)	C10 Alcohol (Tf)	C12 Alcohol (Tf)	C16 Alcohol (Tf)
Column Type	Standard C18	1.3	1.4	1.5	1.7
High-Purity, End-capped C18	1.1	1.2	1.2	1.3
C8	1.2	1.3	1.3	1.4
Mobile Phase Modifier	Acetonitrile/Water	1.2	1.3	1.4	1.5
Methanol/Water	1.1	1.2	1.2	1.3
Acetonitrile/Water + 0.1% Formic Acid	1.1	1.1	1.2	1.2
Column Temperature	30°C	1.3	1.4	1.5	1.6
40°C	1.2	1.2	1.3	1.4
50°C	1.1	1.1	1.2	1.2

Note: The values in this table are representative and intended for illustrative purposes. Actual results will vary depending on the specific HPLC system, column, and other experimental conditions.

Experimental Protocols

Protocol 1: General Screening Method for Long-Chain Alcohols

This protocol provides a starting point for the analysis of a mixture of long-chain alcohols.

• Instrumentation:

  • HPLC system with a binary pump, autosampler, column oven, and a suitable detector (e.g., Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or a UV detector at low wavelength, approx. 205-210 nm, if sensitivity allows).

• Column:

  • High-purity, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Program:

  • Start at 70% B, hold for 1 minute.

  • Linear gradient to 100% B over 15 minutes.

  • Hold at 100% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

• Sample Preparation:

  • Prepare a stock solution of the long-chain alcohol mixture (e.g., 1 mg/mL of each alcohol) in a solvent such as isopropanol or tetrahydrofuran.

  • Dilute the stock solution with the initial mobile phase (70:30 acetonitrile:water) to the desired working concentration (e.g., 10-100 µg/mL).

  • Filter the final sample solution through a 0.45 µm syringe filter before injection.

Protocol 2: Optimization for Reducing Peak Tailing

If the general screening method results in significant tailing, the following modifications can be implemented.

• Change Mobile Phase Modifier: Replace acetonitrile (Mobile Phase B) with methanol and repeat the analysis using the same gradient program.

• Add Acidic Modifier: Prepare the aqueous mobile phase (Mobile Phase A) with 0.1% formic acid.

• Increase Column Temperature: Increase the column temperature to 50°C.

• Test a Different Column: If tailing persists, switch to a polar-embedded C18 column or a C8 column and re-run the analysis.

Caption: A stepwise workflow for optimizing an HPLC method to reduce peak tailing.

References

• 1. chromtech.com [chromtech.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

Technical Support Center: 19-Heptatriacontanol Synthesis

Welcome to the technical support center for the synthesis of 19-Heptatriacontanol. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their synthetic procedures and improving yields.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 19-Heptatriacontanol, focusing on two primary synthetic routes: the Grignard reaction and the reduction of a ketone precursor.

Scenario 1: Grignard Reaction Route (Reaction of an alkyl magnesium halide with an aldehyde)

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Grignard Reagent	1. Wet Glassware or Solvents: Grignard reagents are extremely sensitive to moisture.	1. Flame-dry all glassware under vacuum or oven-dry at >120°C for several hours. Use anhydrous solvents, preferably freshly distilled from a suitable drying agent (e.g., sodium/benzophenone for ethers).
2. Impure Magnesium: The magnesium surface may be coated with magnesium oxide, preventing reaction initiation.	2. Use fresh, high-purity magnesium turnings. Activate the magnesium by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the turnings under an inert atmosphere before adding the alkyl halide.
3. Impure Alkyl Halide: Contaminants can interfere with the reaction.	3. Purify the alkyl halide (e.g., octadecyl bromide) by distillation before use.
Reaction Fails to Initiate	1. Poor Magnesium Activation: Insufficient removal of the passivating oxide layer.	1. In addition to chemical activation (iodine), gently warm the flask or use a sonicator to help initiate the reaction.
2. Inert Atmosphere Compromised: Presence of oxygen or moisture.	2. Ensure a positive pressure of a dry, inert gas (Argon or Nitrogen) is maintained throughout the setup.
Low Yield of 19-Heptatriacontanol	1. Side Reactions: Wurtz coupling (R-X + R-MgX → R-R) can be a significant side reaction, especially with long-chain alkyl halides.	1. Add the alkyl halide solution slowly to the magnesium suspension to maintain a low instantaneous concentration. Vigorous stirring is essential.
2. Enolization of Aldehyde: The Grignard reagent can act as a base, deprotonating the aldehyde at the alpha-position, which quenches the reagent without forming the desired alcohol.	2. Add the aldehyde solution dropwise to the Grignard reagent at a low temperature (e.g., 0°C or below) to favor nucleophilic addition over deprotonation.
3. Incomplete Reaction: Insufficient reaction time or temperature.	3. After addition, allow the reaction to warm to room temperature and stir for several hours to ensure completion. Monitor by TLC.
Complex Mixture of Products	1. Impure Reactants: Starting materials (aldehyde, alkyl halide) may contain impurities that lead to byproducts.	1. Verify the purity of all reactants by NMR or GC-MS before starting the synthesis.
2. Grignard Degradation: The Grignard reagent can degrade over time, especially at higher temperatures.	2. Use the Grignard reagent immediately after its preparation for the best results.

Scenario 2: Ketone Reduction Route (Reduction of 19-Heptatriacontanone to 19-Heptatriacontanol)

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Incomplete Reduction	1. Insufficient Reducing Agent: The molar ratio of the reducing agent to the ketone is too low.	1. Use a slight excess of the reducing agent (e.g., 1.1-1.5 equivalents of NaBH₄ or LiAlH₄).
2. Low Reactivity of Reducing Agent: Sodium borohydride (NaBH₄) may be too mild for sterically hindered or less reactive ketones.	2. Switch to a more powerful reducing agent like lithium aluminum hydride (LiAlH₄). Note: LiAlH₄ requires strictly anhydrous conditions and a different workup procedure.
3. Poor Solubility: The long-chain ketone may have poor solubility in the reaction solvent at the chosen temperature.	3. Use a co-solvent system (e.g., THF/Methanol for NaBH₄) or increase the reaction temperature to improve solubility.
Low Isolated Yield After Workup	1. Emulsion Formation: During the aqueous workup, the long-chain alcohol can form stable emulsions, making phase separation difficult.	1. Add a saturated brine solution during the workup to help break the emulsion. Centrifugation can also be effective.
2. Product Loss During Extraction: The product may have partial solubility in the aqueous phase, or insufficient solvent may be used for extraction.	2. Perform multiple extractions with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).
Presence of Impurities	1. Contaminated Reducing Agent: The hydride reagent may have degraded due to improper storage.	1. Use a fresh, unopened container of the reducing agent or test its activity on a small scale first.
2. Side Reactions from LiAlH₄ Workup: Improper quenching of LiAlH₄ can lead to the formation of aluminum salt complexes that are difficult to remove.	2. Follow a standard Fieser workup procedure for quenching LiAlH₄ reactions (sequential addition of water, then NaOH solution, then more water) to produce a granular precipitate that is easy to filter.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving a high yield in the Grignard synthesis of 19-Heptatriacontanol? A1: The most critical factor is maintaining strictly anhydrous (water-free) conditions. Grignard reagents react readily with water, which will quench the reagent and reduce the yield. This includes using dry glassware, anhydrous solvents, and a dry inert atmosphere (Argon or Nitrogen).

Q2: My Grignard reaction is sluggish and won't start. What can I do? A2: This is a common issue, usually due to a passivating layer of magnesium oxide on the magnesium turnings. You can activate the surface by adding a small crystal of iodine (the brown color will disappear upon reaction), a few drops of 1,2-dibromoethane, or by gently crushing the magnesium with a glass rod under an inert atmosphere. Gentle heating with a heat gun can also help initiate the reaction.

Q3: When reducing 19-Heptatriacontanone, should I use NaBH₄ or LiAlH₄? A3: Both can be effective. Sodium borohydride (NaBH₄) is safer, easier to handle, and can be used in protic solvents like methanol or ethanol. It is generally sufficient for reducing simple ketones. Lithium aluminum hydride (LiAlH₄) is a much stronger reducing agent and must be used in anhydrous aprotic solvents like diethyl ether or THF. LiAlH₄ ensures a more rapid and complete reduction but requires a more cautious workup procedure. For this substrate, NaBH₄ is likely sufficient and is the safer first choice.

Q4: How can I effectively purify the final 19-Heptatriacontanol product? A4: Due to its very long alkyl chain, 19-Heptatriacontanol is a waxy solid with a high melting point and low solubility in many common solvents at room temperature. The primary methods for purification are:

• Recrystallization: Find a suitable solvent or solvent pair where the alcohol is soluble at high temperatures but sparingly soluble at low temperatures (e.g., hexanes, ethyl acetate).

• Column Chromatography: This can be challenging due to solubility issues. Use a less polar solvent system (e.g., hexanes/ethyl acetate gradient) and consider running the column at a slightly elevated temperature to prevent the compound from crystallizing on the column.

Q5: How can I monitor the progress of my reaction? A5: Thin-Layer Chromatography (TLC) is the most common method. Use a non-polar solvent system (e.g., 9:1 Hexane:Ethyl Acetate). The starting ketone or aldehyde will be less polar (higher Rf value) than the resulting alcohol product, which will have a lower Rf value due to the polar hydroxyl group. Staining with potassium permanganate (KMnO₄) can help visualize the spots, as the alcohol will react readily.

Experimental Protocols

Protocol 1: Synthesis via Grignard Reaction

This protocol describes the reaction of octadecylmagnesium bromide with nonadecanal.

Materials:

• Magnesium turnings

• Iodine (one small crystal)

• 1-Bromooctadecane

• Nonadecanal

• Anhydrous diethyl ether (or THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Hydrochloric acid (1 M)

Procedure:

• Grignard Reagent Preparation:

  • Set up a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

  • Place magnesium turnings (1.2 eq) and a crystal of iodine in the flask.

  • Dissolve 1-bromooctadecane (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the bromide solution to the magnesium. If the reaction does not start, gently warm the flask.

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After addition is complete, stir the grey/black solution for 1-2 hours at room temperature.

• Reaction with Aldehyde:

  • Cool the Grignard reagent solution to 0°C in an ice bath.

  • Dissolve nonadecanal (0.95 eq) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the aldehyde solution dropwise to the stirred, cooled Grignard reagent.

  • After addition, remove the ice bath and allow the mixture to stir at room temperature for 2-3 hours.

• Work-up and Purification:

  • Cool the reaction mixture back to 0°C and slowly quench by adding saturated aqueous NH₄Cl solution.

  • If a large amount of white precipitate forms, add 1 M HCl to dissolve it.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer three times with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude solid by recrystallization from a suitable solvent like hexanes or ethyl acetate.

Protocol 2: Synthesis via Ketone Reduction

This protocol describes the reduction of 19-Heptatriacontanone using NaBH₄.

Materials:

• 19-Heptatriacontanone

• Sodium borohydride (NaBH₄)

• Methanol (or Ethanol)

• Tetrahydrofuran (THF)

• Deionized water

• Hydrochloric acid (1 M)

• Ethyl acetate

Procedure:

• Reduction Reaction:

  • Dissolve 19-Heptatriacontanone (1.0 eq) in a mixture of THF and methanol in a round-bottom flask. Warm gently if needed to fully dissolve.

  • Cool the solution to 0°C in an ice bath.

  • In small portions, carefully add sodium borohydride (1.5 eq) to the stirred solution. (Note: Gas evolution will occur).

  • After addition is complete, remove the ice bath and stir the reaction at room temperature for 3-4 hours. Monitor by TLC until the starting ketone has been consumed.

• Work-up and Purification:

  • Cool the mixture to 0°C and slowly add 1 M HCl to quench the excess NaBH₄ and neutralize the solution.

  • Remove the organic solvents via rotary evaporation.

  • Add ethyl acetate and water to the residue and transfer to a separatory funnel.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by recrystallization.

Visualizations

Experimental Workflow: Grignard Synthesis

Caption: Workflow for the Grignard synthesis of 19-Heptatriacontanol.

Logical Diagram: Troubleshooting Grignard Reaction Failure

Caption: Decision tree for troubleshooting Grignard reaction initiation.

Technical Support Center: 19-Heptatriacontanol Purity Assessment

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing purity assessment challenges associated with 19-Heptatriacontanol. The following troubleshooting guides and frequently asked questions (FAQs) provide insights into potential issues and their resolutions during experimental analysis.

Troubleshooting Guide

Encountering issues during the purity analysis of 19-Heptatriacontanol is common due to its long-chain nature. This guide provides solutions to frequently observed problems.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting) in GC Analysis	1. Active Sites in the GC System: The long-chain alcohol may interact with active sites in the injector liner, column, or detector. 2. Inappropriate Temperature: The injector or oven temperature may be too low for complete and efficient vaporization. 3. Column Overload: Injecting too much sample can lead to peak distortion.	1. Derivatization: Convert the alcohol to a less polar trimethylsilyl (TMS) ether to reduce interactions. Use a deactivated liner and column. 2. Optimize Temperatures: Ensure the injector temperature is high enough for rapid vaporization (e.g., 280-320°C) without causing thermal degradation. Use an appropriate oven temperature program. 3. Reduce Injection Volume: Dilute the sample or reduce the injection volume.
Co-elution of Isomers or Impurities	1. Similar Physical Properties: Structural isomers of long-chain alcohols often have very similar boiling points and polarities, leading to overlapping peaks in GC. 2. Inadequate Column Resolution: The GC column may not have sufficient resolving power for closely related compounds.	1. High-Resolution Capillary Column: Use a long capillary column (e.g., >30 m) with a small internal diameter and an appropriate stationary phase (e.g., 5% phenyl-methylpolysiloxane). 2. Optimize Temperature Program: Employ a slow oven temperature ramp to enhance separation. 3. Alternative Technique: Consider using High-Performance Liquid Chromatography (HPLC) with a suitable column and mobile phase for orthogonal separation.
No or Low Signal in Mass Spectrometry (MS)	1. Poor Ionization: The molecule may not ionize efficiently under the chosen conditions. 2. Thermal Degradation: The high temperatures in the GC inlet or transfer line can cause the molecule to break down before reaching the detector.	1. Derivatization: TMS derivatization can improve volatility and ionization efficiency. 2. Optimize GC Conditions: Lower the injector and transfer line temperatures to the minimum required for efficient transfer without degradation. 3. Soft Ionization Technique: If using direct infusion, consider a softer ionization method like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) after appropriate sample preparation.
Inconsistent Retention Times	1. Fluctuations in Carrier Gas Flow: An unstable flow rate will affect the time it takes for the analyte to travel through the column. 2. Oven Temperature Instability: Variations in the oven temperature will alter the partitioning of the analyte between the mobile and stationary phases. 3. Column Bleed or Contamination: Degradation of the stationary phase or accumulation of non-volatile residues can alter the column's properties.	1. Check Gas Supply and Connections: Ensure a stable carrier gas supply and check for leaks in the system. 2. Calibrate Oven: Verify and calibrate the GC oven's temperature control. 3. Column Maintenance: Bake out the column at a high temperature (within its specified limits) to remove contaminants. If the problem persists, the column may need to be replaced.

Frequently Asked Questions (FAQs)

Q1: Why is Gas Chromatography-Mass Spectrometry (GC-MS) a common method for analyzing 19-Heptatriacontanol, and what are the main challenges?

A1: GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like 19-Heptatriacontanol. It separates components of a mixture based on their boiling points and interactions with the GC column, and the mass spectrometer provides structural information for identification. However, challenges with long-chain alcohols include their high boiling points, which necessitate high temperatures that can lead to thermal degradation.[1] Additionally, differentiating between structural isomers can be difficult due to their similar physical properties and mass spectral fragmentation patterns.[1]

Q2: What kind of impurities can be expected in a sample of 19-Heptatriacontanol?

A2: Potential impurities in synthetically produced 19-Heptatriacontanol can include residual starting materials, reagents, and solvents from the synthesis process. Other long-chain alcohols with different chain lengths or branching, as well as related aldehydes or acids formed through oxidation, could also be present.

Q3: How can I improve the separation of 19-Heptatriacontanol from other closely related long-chain alcohols?

A3: To improve separation, you can optimize your GC method by using a high-resolution capillary column and a slow temperature gradient.[1] Derivatization to form TMS ethers can also improve chromatographic behavior. Alternatively, employing a different analytical technique like HPLC with a reverse-phase column can provide a different selectivity and may resolve co-eluting compounds.

Q4: What is the purpose of derivatization in the analysis of 19-Heptatriacontanol?

A4: Derivatization is a chemical modification of the analyte to enhance its analytical properties. For long-chain alcohols like 19-Heptatriacontanol, derivatization to form trimethylsilyl (TMS) ethers increases volatility, reduces polarity, and improves thermal stability.[2] This leads to better peak shape, reduced tailing, and improved resolution in GC analysis.

Q5: Can HPLC be used for the purity assessment of 19-Heptatriacontanol?

A5: Yes, HPLC can be a suitable alternative or complementary technique to GC. Since 19-Heptatriacontanol lacks a strong UV chromophore, a universal detector like a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or a mass spectrometer (LC-MS) would be required. A reverse-phase C18 or C8 column with a non-aqueous mobile phase, such as a gradient of acetonitrile and isopropanol, could be a starting point for method development.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Method for Purity Assessment

This protocol provides a general procedure for the analysis of 19-Heptatriacontanol. Optimization may be required based on the specific instrument and impurities of interest.

• Sample Preparation (Derivatization to TMS Ether):

  • Accurately weigh approximately 1 mg of the 19-Heptatriacontanol sample into a vial.

  • Add 500 µL of a suitable solvent (e.g., hexane or dichloromethane).

  • Add 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS).

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool the sample to room temperature before injection.

• GC-MS Conditions:

  • Injector: Split/splitless injector, with the split ratio adjusted based on sample concentration.[3]

  • Injector Temperature: 300°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Column: A high-resolution capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes.

    • Ramp: Increase to 320°C at a rate of 10°C/min.

    • Final hold: Hold at 320°C for 15 minutes.

  • MS Transfer Line Temperature: 320°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-700.

Data Analysis

• The purity of 19-Heptatriacontanol is determined by calculating the peak area percentage from the total ion chromatogram (TIC).

• Peak identification is achieved by comparing the obtained mass spectra with a reference library (e.g., NIST) and by interpreting the fragmentation patterns. Common fragments for long-chain alcohols include the loss of a water molecule (M-18) and alpha-cleavage.

Visualizations

Caption: Workflow for the purity assessment of 19-Heptatriacontanol.

Caption: Troubleshooting logic for common purity analysis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. env.go.jp [env.go.jp]

Technical Support Center: Analysis of 19-Heptatriacontanol in Complex Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 19-Heptatriacontanol and other long-chain alcohols. The information provided is designed to address common challenges related to matrix effects in complex samples during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 19-Heptatriacontanol?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting components from the sample matrix.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), which significantly affects the accuracy, precision, and sensitivity of the analytical method.[1] In the analysis of a lipophilic compound like 19-Heptatriacontanol from complex biological matrices such as plasma or serum, endogenous lipids, phospholipids, and proteins are common sources of matrix effects.[2][3]

Q2: Why is derivatization necessary for the GC-MS analysis of 19-Heptatriacontanol?

A2: 19-Heptatriacontanol is a long-chain alcohol with a high boiling point and a polar hydroxyl group. These characteristics make it non-volatile and prone to thermal degradation at the high temperatures required for gas chromatography (GC). Derivatization, typically silylation, is employed to replace the active hydrogen of the hydroxyl group with a non-polar trimethylsilyl (TMS) group. This increases the volatility and thermal stability of the analyte, leading to improved chromatographic peak shape and sensitivity.[4]

Q3: What are the most common derivatization reagents for long-chain alcohols like 19-Heptatriacontanol?

A3: The most common and effective derivatizing agents for long-chain alcohols are silylating reagents. These include:

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide): A powerful and widely used silylating agent for alcohols.

• MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide): Another potent silylating agent, with byproducts that are generally more volatile than those of BSTFA, which can reduce interference with early-eluting peaks.

• BSTFA + TMCS (Trimethylchlorosilane): The addition of a catalytic amount of TMCS (typically 1%) significantly enhances the silylating power of BSTFA, making it highly effective for less reactive or sterically hindered hydroxyl groups.

Q4: How can I minimize matrix effects during sample preparation for 19-Heptatriacontanol analysis?

A4: Effective sample preparation is crucial for minimizing matrix effects. Common strategies include:

• Liquid-Liquid Extraction (LLE): This technique partitions the analyte of interest into an immiscible organic solvent, leaving many interfering matrix components in the aqueous phase. For long-chain alcohols in plasma, a saponification step followed by LLE is often employed to release the alcohol from any esterified forms and improve extraction efficiency.

• Solid-Phase Extraction (SPE): SPE provides a more selective cleanup by utilizing a solid sorbent to retain the analyte while matrix components are washed away. Reversed-phase (C18) or specialized lipid removal sorbents can be effective.

• Protein Precipitation: For plasma or serum samples, precipitating proteins with a solvent like methanol or acetonitrile is a common first step to remove a major source of interference.

Q5: What is the role of an internal standard in the quantitative analysis of 19-Heptatriacontanol?

A5: An internal standard (IS) is a compound with similar chemical and physical properties to the analyte that is added to the sample at a known concentration before sample preparation. The IS helps to correct for variations in extraction recovery, derivatization efficiency, and instrument response, thereby improving the accuracy and precision of quantification. For the analysis of long-chain alcohols, a structurally similar compound that is not endogenously present in the sample, such as 1-octacosanal or a stable isotope-labeled version of the analyte, is a suitable choice.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting) in GC-MS Analysis

Symptom	Possible Cause	Recommended Solution
Peak Tailing	Incomplete Derivatization: The polar hydroxyl group of underivatized 19-Heptatriacontanol interacts with active sites in the GC system.	Optimize derivatization conditions (temperature, time, reagent excess). Ensure reagents are fresh and anhydrous.
Active Sites in the GC System: Exposed silanol groups in the injector liner, column, or detector can interact with the analyte.	Use a deactivated liner. Condition the GC column according to the manufacturer's instructions.
Column Contamination: Accumulation of non-volatile matrix components at the head of the column.	Trim the first few centimeters of the column. Perform a column bake-out.
Peak Fronting	Column Overload: Injecting too high a concentration of the analyte.	Dilute the sample.
Inappropriate Injection Temperature: Temperature is too low for efficient volatilization.	Increase the injector temperature, ensuring it does not exceed the thermal stability of the derivatized analyte.

Issue 2: Low or No Analyte Signal

Symptom	Possible Cause	Recommended Solution
No peak for derivatized analyte	Incomplete Derivatization: See "Peak Tailing" above.	Optimize derivatization conditions. Check reagent quality.
Analyte Degradation: The analyte may be degrading during sample preparation or injection.	Ensure all solvents are high purity. Avoid excessively high temperatures during derivatization and injection.
Poor Extraction Recovery: The analyte is not being efficiently extracted from the sample matrix.	Optimize the LLE or SPE protocol. Ensure the pH of the aqueous phase is appropriate for the analyte's properties.
Signal suppression in LC-MS	Co-eluting Matrix Components: Other lipids or matrix components are suppressing the ionization of 19-Heptatriacontanol.	Improve chromatographic separation to resolve the analyte from interfering peaks. Enhance sample cleanup using a more selective SPE method.

Issue 3: High Variability in Quantitative Results

Symptom	Possible Cause	Recommended Solution
Inconsistent peak areas between replicate injections	Inconsistent Injection Volume: Issues with the autosampler or manual injection technique.	Check the autosampler syringe for air bubbles. Ensure proper syringe washing between injections.
Variable Matrix Effects: Inconsistent levels of interfering compounds in different samples.	Employ a stable isotope-labeled internal standard that co-elutes with the analyte to compensate for variable matrix effects.
Sample Instability: The derivatized analyte may be degrading over time.	Analyze samples as soon as possible after derivatization. TMS derivatives are sensitive to moisture and can hydrolyze.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of 19-Heptatriacontanol from Plasma

This protocol is adapted from methods for the analysis of similar long-chain alcohols like 1-octacosanol and 1-triacontanol from plasma.

• Sample Preparation:

  • To 100 µL of plasma in a glass tube, add an appropriate amount of internal standard (e.g., 1-octacosanal).

  • Add 1 mL of ethanolic NaOH solution for saponification to release esterified alcohols.

  • Vortex and incubate at a controlled temperature (e.g., 60°C) for 1 hour.

• Extraction:

  • After cooling, acidify the sample with HCl.

  • Add 2 mL of an organic solvent (e.g., hexane or a mixture of hexane and diethyl ether).

  • Vortex vigorously for 2 minutes to extract the lipids.

  • Centrifuge to separate the phases.

  • Carefully transfer the upper organic layer to a clean tube.

  • Repeat the extraction step on the aqueous layer and combine the organic extracts.

• Solvent Evaporation:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

Protocol 2: Derivatization of 19-Heptatriacontanol for GC-MS Analysis

This protocol is based on the silylation of long-chain alcohols.

• Reagent Preparation:

  • Ensure all glassware is dry.

  • Use anhydrous solvents and fresh derivatization reagents.

• Derivatization Reaction:

  • To the dried sample extract from Protocol 1, add 100 µL of a silylating reagent mixture, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Add a small amount of a solvent like pyridine to aid dissolution if necessary.

  • Tightly cap the reaction vial and vortex for 30 seconds.

  • Heat the vial at 60-70°C for 30-60 minutes.

• Sample Analysis:

  • Cool the vial to room temperature.

  • The sample is now ready for injection into the GC-MS system.

Quantitative Data Summary

The following tables provide a summary of typical quantitative parameters for the analysis of long-chain alcohols in biological matrices, which can be used as a reference for method development for 19-Heptatriacontanol.

Table 1: GC-MS/MS Parameters for the Analysis of 1-Triacontanol (a C30 long-chain alcohol)

Parameter	Value
GC Column	HP-5MS
Carrier Gas	Helium
Flow Rate	1 mL/min
Ionization Mode	Positive Ion Electrospray Ionization (ESI) - Note: This is likely an error in the source abstract, as GC-MS typically uses Electron Ionization (EI) or Chemical Ionization (CI). The precursor-product ions are more consistent with MS/MS after a soft ionization technique.
Precursor Ion (m/z)	495.6 (for the derivatized molecule)
Product Ion (m/z)	97.0
Internal Standard (IS)	1-octacosanal
IS Precursor Ion (m/z)	467.5 (for the derivatized molecule)
IS Product Ion (m/z)	97.0

Table 2: Method Validation Parameters for Long-Chain Alcohol Analysis in Plasma

Parameter	Typical Range
Linearity Range	8.4 - 540 ng/mL
Correlation Coefficient (r)	≥ 0.998
Intra-day Precision (RSD)	0.59 - 3.06%
Inter-day Precision (RSD)	2.99 - 5.22%
Limit of Detection (LOD)	1.32 - 3.47 ng/mL

Visualizations

Caption: Experimental workflow for the analysis of 19-Heptatriacontanol.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. web.gps.caltech.edu [web.gps.caltech.edu]

Technical Support Center: Enhancing Chromatographic Resolution of 19-Heptatriacontanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the chromatographic resolution of 19-Heptatriacontanol. The information is presented in a user-friendly question-and-answer format to directly address specific issues encountered during experimental work.

Troubleshooting Guide

This guide is designed to help you systematically troubleshoot and resolve common issues that can lead to poor resolution in the chromatographic analysis of 19-Heptatriacontanol.

Gas Chromatography (GC) Troubleshooting

Question: My 19-Heptatriacontanol peak is broad and shows poor resolution from adjacent peaks. What are the likely causes and how can I fix it?

Answer: Broad peaks and poor resolution in the GC analysis of very long-chain alcohols like 19-Heptatriacontanol can stem from several factors. Here’s a systematic approach to identify and resolve the issue:

• Suboptimal Temperature Program: A fast temperature ramp may not allow sufficient time for the separation of large, high-boiling-point molecules.

  • Solution: Decrease the oven temperature ramp rate (e.g., from 10°C/min to 3-5°C/min) to improve separation.[1] Introducing an isothermal hold at an optimal temperature can also enhance resolution.

• Incorrect Column Choice: The stationary phase of your column may not be providing adequate selectivity for 19-Heptatriacontanol and its closely related impurities.

  • Solution: Employ a high-resolution capillary column with a longer length and smaller internal diameter. While a standard non-polar column (e.g., 5% phenyl-methylpolysiloxane) is a good starting point, a mid-polarity column might offer better selectivity for these long-chain alcohols.

• Carrier Gas Flow Rate: The linear velocity of the carrier gas (Helium or Hydrogen) might not be optimal for achieving the best column efficiency.

  • Solution: Optimize the carrier gas flow rate. This is a critical parameter that affects peak sharpness and, consequently, resolution.

• Injector Temperature: An inappropriate injector temperature can lead to incomplete or slow vaporization of this high-molecular-weight analyte.

  • Solution: Ensure the injector temperature is high enough for efficient and rapid vaporization of 19-Heptatriacontanol (typically in the range of 300-350°C). However, avoid excessively high temperatures that could cause thermal degradation.

Question: I'm observing significant peak tailing for my 19-Heptatriacontanol peak. What's causing this and what are the solutions?

Answer: Peak tailing for polar analytes like alcohols is a common issue in GC and is often caused by unwanted interactions with active sites within the system.

• Active Sites: The hydroxyl group of 19-Heptatriacontanol can interact with active silanol groups in the injector liner, the column itself, or other parts of the flow path.

  • Solution 1: Derivatization. This is a highly recommended solution. Convert the polar hydroxyl group into a less polar silyl ether (e.g., using BSTFA with TMCS). This will reduce interactions with active sites, improve peak shape, and increase volatility.

  • Solution 2: System Deactivation. Use a deactivated injector liner and high-quality, deactivated capillary column. Regularly trimming a small portion (a few centimeters) from the column inlet can remove accumulated non-volatile residues and active sites.[1]

• Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

  • Solution: Dilute your sample or use a split injection with an appropriate split ratio to reduce the amount of analyte introduced onto the column.[1]

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Question: I am unable to achieve baseline separation between 19-Heptatriacontanol and a closely eluting impurity. What HPLC parameters can I adjust?

Answer: Achieving baseline resolution in HPLC for structurally similar, non-polar compounds requires careful optimization of several parameters.

• Mobile Phase Composition: The choice and composition of the mobile phase are critical for selectivity.

  • Solution: For reversed-phase HPLC (the most likely mode for this compound), fine-tune the ratio of your organic solvent (e.g., acetonitrile, methanol, or isopropanol) and water. A shallower gradient or even isocratic elution with an optimized solvent ratio can improve separation.

• Stationary Phase Selection: The column chemistry plays a pivotal role in resolving closely related compounds.

  • Solution: If a standard C18 column does not provide adequate resolution, consider a C30 column, which is specifically designed for the separation of long-chain, hydrophobic molecules. Phenyl-hexyl phases can also offer different selectivity through pi-pi interactions.

• Column Temperature: Temperature affects mobile phase viscosity and mass transfer kinetics.

  • Solution: Increasing the column temperature (e.g., to 40-50°C) can improve efficiency and lead to sharper peaks, which may enhance resolution. However, ensure that 19-Heptatriacontanol is stable at the selected temperature.

• Flow Rate: A lower flow rate can increase the interaction time between the analyte and the stationary phase, potentially improving resolution.

  • Solution: Reduce the flow rate (e.g., from 1.0 mL/min to 0.5-0.8 mL/min). Be aware that this will increase the analysis time.

Frequently Asked Questions (FAQs)

Q1: Is derivatization necessary for the GC analysis of 19-Heptatriacontanol?

A1: While not strictly mandatory, derivatization is highly recommended for the GC analysis of long-chain alcohols like 19-Heptatriacontanol. The process, typically silylation, converts the polar hydroxyl group to a non-polar silyl ether. This increases the compound's volatility and thermal stability, leading to improved peak shape (reduced tailing), better resolution, and enhanced sensitivity.

Q2: What type of detector is most suitable for the analysis of 19-Heptatriacontanol?

A2: For Gas Chromatography, a Flame Ionization Detector (FID) is a robust and universally applicable choice for quantifying hydrocarbons and their derivatives. For structure confirmation and identification of impurities, a Mass Spectrometer (MS) is invaluable. For High-Performance Liquid Chromatography, since 19-Heptatriacontanol lacks a strong UV chromophore, a universal detector such as an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is recommended. A mass spectrometer can also be coupled with the HPLC system (LC-MS) for sensitive detection and structural elucidation.

Q3: Can I use the same column for both GC and HPLC analysis?

A3: No, GC and HPLC are fundamentally different chromatographic techniques that use different types of columns. GC columns are long, thin capillaries with a stationary phase coated on the inner wall, designed for volatile compounds in a gaseous mobile phase. HPLC columns are shorter, wider, and packed with small particles of a stationary phase, designed for solutes in a liquid mobile phase.

Experimental Protocols

Protocol 1: Gas Chromatography (GC-FID) of Very Long-Chain Alcohols (with Derivatization)

• Sample Preparation (Derivatization):

  • Accurately weigh approximately 1 mg of the sample containing 19-Heptatriacontanol into a 2 mL autosampler vial.

  • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 100 µL of a solvent like pyridine or anhydrous hexane.

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool the vial to room temperature before injection.

• GC-FID Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector: Split/splitless injector, operated in splitless mode for trace analysis or split mode (e.g., 50:1) for higher concentrations.

  • Injector Temperature: 320°C.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes.

    • Ramp 1: Increase to 250°C at 10°C/min.

    • Ramp 2: Increase to 320°C at 5°C/min, hold for 10 minutes.

  • Detector: Flame Ionization Detector (FID).

  • FID Temperature: 340°C.

  • Injection Volume: 1 µL.

Protocol 2: High-Performance Liquid Chromatography (HPLC-ELSD) of Very Long-Chain Alcohols

• Sample Preparation:

  • Dissolve the sample containing 19-Heptatriacontanol in a suitable solvent such as a mixture of dichloromethane and methanol or the initial mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC-ELSD Conditions:

  • Column: C18 or C30 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of two solvents:

    • Solvent A: Methanol

    • Solvent B: Isopropanol

  • Gradient Program:

    • 0-5 min: 90% A, 10% B

    • 5-20 min: Linear gradient to 50% A, 50% B

    • 20-25 min: Hold at 50% A, 50% B

    • 25.1-30 min: Return to initial conditions and re-equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Detector: Evaporative Light Scattering Detector (ELSD).

  • ELSD Settings:

    • Nebulizer Temperature: 35°C.

    • Evaporator Temperature: 50°C.

    • Gas Flow Rate (Nitrogen): 1.5 L/min.

  • Injection Volume: 20 µL.

Data Presentation

The following tables are templates to illustrate how quantitative data for the resolution of 19-Heptatriacontanol should be structured for easy comparison once experimental data is obtained.

Table 1: Effect of GC Oven Temperature Program on Resolution

Parameter	Program 1 (Fast Ramp)	Program 2 (Slow Ramp)
Oven Program	150°C (2 min), then 10°C/min to 320°C (10 min hold)	150°C (2 min), then 5°C/min to 320°C (10 min hold)
Retention Time of 19-Heptatriacontanol (min)	e.g., 25.4	e.g., 32.8
Peak Width at Half Height (min)	e.g., 0.15	e.g., 0.12
Resolution (Rs) from Impurity X	e.g., 1.2	e.g., 1.8

Table 2: Comparison of HPLC Columns for 19-Heptatriacontanol Resolution

Parameter	Column 1 (C18)	Column 2 (C30)
Column Dimensions	250 mm x 4.6 mm, 5 µm	250 mm x 4.6 mm, 5 µm
Retention Time of 19-Heptatriacontanol (min)	e.g., 18.2	e.g., 22.5
Tailing Factor	e.g., 1.3	e.g., 1.1
Resolution (Rs) from Impurity Y	e.g., 1.4	e.g., 2.1

Visualizations

The following diagrams illustrate logical workflows for troubleshooting and experimental design.

Caption: Troubleshooting workflow for poor GC resolution of 19-Heptatriacontanol.

References

• 1. benchchem.com [benchchem.com]

Storage and stability issues of 19-Heptatriacontanol standards

This technical support center provides guidance on the storage, handling, and stability of 19-Heptatriacontanol standards for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 19-Heptatriacontanol standards?

A1: To ensure the long-term stability of 19-Heptatriacontanol standards, they should be stored at or below -20°C.[1][2] For powdered standards, which is the common form for saturated long-chain alcohols, storage in a tightly sealed glass container with a Teflon-lined closure is recommended.[1][2] To prevent degradation from atmospheric moisture and oxygen, it is best practice to store the container in a desiccator under an inert atmosphere, such as argon or nitrogen.[1]

Q2: How should I handle 19-Heptatriacontanol standards upon receiving them?

A2: Upon receipt, immediately transfer the standard to a freezer set at or below -20°C. Before opening the container, it is crucial to allow it to equilibrate to room temperature. This prevents the condensation of moisture onto the compound, which could lead to hydrolysis. Use only glass, stainless steel, or Teflon-lined utensils for transferring the powder. Avoid using plastic containers for storage of any solutions, as plasticizers can leach into the solvent and contaminate the standard.

Q3: What are the primary stability concerns for 19-Heptatriacontanol?

A3: As a long-chain saturated alcohol, 19-Heptatriacontanol is relatively stable compared to unsaturated lipids. However, the primary stability concerns are oxidation and hydrolysis. Oxidation can occur with prolonged exposure to air and light, while hydrolysis can be initiated by the presence of water. Although long-chain alcohols are known to be rapidly biodegradable under certain environmental conditions, this is less of a concern under proper laboratory storage.

Q4: How long can I expect my 19-Heptatriacontanol standard to be stable?

A4: When stored under the recommended conditions (at or below -20°C in a sealed glass container under inert gas), powdered 19-Heptatriacontanol standards can be stable for several years. However, once a solution is prepared, its stability may decrease. It is recommended to prepare solutions fresh for immediate use. If short-term storage of a solution is necessary, it should be stored at -20°C in a glass vial with a Teflon-lined cap, under an inert atmosphere, and used within a short period.

Q5: What solvents are suitable for dissolving 19-Heptatriacontanol?

Troubleshooting Guides

This section addresses common issues that may arise during the use of 19-Heptatriacontanol standards in experimental settings.

Guide 1: Poor Peak Shape or Unexpected Peaks in Chromatography

Problem: You observe tailing peaks, fronting peaks, split peaks, or the appearance of unexpected peaks in your chromatogram (GC or HPLC).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Degradation of the Standard	1. Prepare a fresh solution from the powdered standard. 2. If the issue persists, open a new, unopened vial of the standard. 3. Compare the chromatograms of the old and new standards.
Contamination	1. Ensure all glassware is scrupulously clean. 2. Use high-purity solvents. 3. Check for contamination from plasticware if solutions were handled or stored improperly.
Improper Sample Preparation	1. Ensure the standard is fully dissolved in the solvent. Gentle warming or sonication may be required. 2. Check for sample overload on the column. Try injecting a more dilute solution.
Instrumental Issues	1. For GC, check for issues with the inlet liner, column, or detector. 2. For HPLC, inspect for problems with the column, mobile phase, or detector.

Logical Workflow for Troubleshooting Peak Purity Issues:

Caption: Troubleshooting workflow for chromatographic issues.

Guide 2: Inconsistent Quantitative Results

Problem: You are experiencing poor reproducibility in the quantification of 19-Heptatriacontanol.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inaccurate Standard Concentration	1. Re-prepare the stock and working solutions carefully. 2. Use a calibrated analytical balance and Class A volumetric flasks. 3. Account for the purity of the standard as stated on the Certificate of Analysis.
Standard Adsorption	1. Long-chain alcohols can adsorb to surfaces. Use silanized glassware if necessary. 2. Ensure the injection volume is consistent.
Incomplete Dissolution	1. Visually inspect the solution to ensure no particulate matter is present. 2. Gentle heating or sonication may aid dissolution, but be cautious of solvent evaporation.
Instrument Variability	1. Perform regular calibration and maintenance of your analytical instrument (e.g., GC, HPLC, mass spectrometer). 2. Check for leaks in the system.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of 19-Heptatriacontanol

Objective: To prepare a 1 mg/mL stock solution of 19-Heptatriacontanol in chloroform.

Materials:

• 19-Heptatriacontanol standard

• High-purity chloroform

• Analytical balance

• 10 mL Class A volumetric flask

• Glass Pasteur pipette

• Small glass funnel

• Sonicator (optional)

Procedure:

• Allow the vial of 19-Heptatriacontanol to warm to room temperature before opening.

• Accurately weigh approximately 10 mg of the standard and record the exact weight.

• Carefully transfer the weighed powder into the 10 mL volumetric flask using the glass funnel.

• Rinse the funnel with a small amount of chloroform to ensure all the powder is transferred into the flask.

• Add chloroform to the flask until it is about half-full.

• Swirl the flask gently to dissolve the powder. If necessary, place the flask in a sonicator bath for a few minutes to aid dissolution.

• Once the solid is completely dissolved, add chloroform to the flask until the bottom of the meniscus reaches the calibration mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the solution to a glass vial with a Teflon-lined cap for storage. If not for immediate use, store at -20°C.

Experimental Workflow for Stock Solution Preparation:

Caption: Workflow for preparing a stock solution.

Protocol 2: Assessment of 19-Heptatriacontanol Purity by Gas Chromatography (GC)

Objective: To assess the purity of a 19-Heptatriacontanol standard using GC with Flame Ionization Detection (FID).

Instrumentation and Conditions (Illustrative):

• Gas Chromatograph: Agilent GC system or equivalent with FID.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5 or equivalent).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injection Volume: 1 µL.

• Injector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp: 10°C/min to 320°C.

  • Hold: 10 minutes at 320°C.

• Detector Temperature: 320°C.

Procedure:

• Prepare a working solution of 19-Heptatriacontanol (e.g., 100 µg/mL) in a suitable solvent like chloroform or hexane.

• Set up the GC with the specified conditions.

• Inject a solvent blank to ensure there are no interfering peaks from the solvent.

• Inject the 19-Heptatriacontanol working solution.

• Analyze the resulting chromatogram. The purity can be estimated by calculating the area percentage of the main peak relative to the total area of all peaks.

Note: This is a general protocol and may need to be optimized for your specific instrument and column.

Potential Degradation Pathway

While 19-Heptatriacontanol is a saturated alcohol and thus not prone to oxidation at double bonds, oxidation can still occur at the alcohol functional group, especially under harsh conditions (e.g., presence of strong oxidizing agents, high temperatures, UV light). A likely degradation pathway involves the oxidation of the primary alcohol to an aldehyde and subsequently to a carboxylic acid.

Simplified Oxidation Pathway:

Caption: Simplified oxidation degradation pathway.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]

Minimizing contamination in 19-Heptatriacontanol sample preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing contamination during the preparation of 19-Heptatriacontanol samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in 19-Heptatriacontanol sample preparation?

A1: Contamination in 19-Heptatriacontanol sample preparation can arise from several sources, broadly categorized as environmental, operator-related, and process-related.

• Environmental Contaminants: Airborne particles, including dust, microbes, and aerosols, can settle into samples. Phthalates from plasticware are also a common environmental contaminant.

• Operator-Related Contaminants: Direct contact with samples can introduce contaminants from skin, hair, and clothing. Reusing disposable gloves or not changing them between samples is a significant risk factor.

• Process-Related Contaminants: Impurities can be introduced from solvents, reagents, and glassware that have not been properly cleaned or are of insufficient purity. Cross-contamination between samples can occur if equipment is not meticulously cleaned between uses.

Q2: How can I prevent airborne contamination when preparing my 19-Heptatriacontanol samples?

A2: To minimize airborne contamination, it is highly recommended to work in a controlled environment such as a laminar flow hood or a cleanroom.[1] These systems provide a continuous flow of filtered air, preventing airborne particles from settling into your sample.[2] Ensure that the air filters are regularly maintained and have not expired.[2]

Q3: What type of personal protective equipment (PPE) is necessary?

A3: Appropriate PPE is crucial for preventing contamination. This includes:

• Gloves: Always wear powder-free gloves and change them frequently, especially between handling different samples.[2]

• Lab Coat: A clean lab coat protects your samples from contaminants on your clothing.

• Hairnets and Face Masks: These prevent hair and respiratory droplets from contaminating the sample.[3]

Q4: What is the best way to clean laboratory glassware and equipment to avoid contamination?

A4: A rigorous cleaning protocol is essential. For glassware, a multi-step process is recommended:

• Wash with a suitable laboratory detergent.

• Rinse thoroughly with tap water.

• Perform a final rinse with high-purity water (e.g., ultrapure water).

• For trace analysis, soaking glassware in a cleaning solution like 95% alcohol followed by ultrasonic cleaning can be effective.

• Dry glassware in an oven at a suitable temperature (e.g., 110°C for 1-2 hours) to ensure it is free of any residual moisture or volatile organic compounds.

For equipment like homogenizer probes, disposable options can significantly reduce the risk of cross-contamination. If using reusable probes, a meticulous cleaning and sterilization process between samples is critical.

Q5: How do I choose appropriate solvents and reagents to minimize contamination?

A5: Always use high-purity, analytical grade solvents and reagents. The purity of your water source is also critical; ultrapure water should be used for all aqueous solutions and final rinsing steps. It is good practice to test reagents for purity periodically.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with 19-Heptatriacontanol.

Table 1: Troubleshooting Common Issues in 19-Heptatriacontanol Analysis

Issue	Potential Cause	Recommended Solution
Extra peaks ("ghost peaks") in Gas Chromatography (GC) analysis.	Contamination from the injection port, septum, or carrier gas. Carryover from a previous injection.	Run a blank solvent injection to identify the source of contamination. If peaks are still present, clean the injection port and replace the septum. Ensure high-purity carrier gas is used. Implement a thorough cleaning method for the syringe between injections.
Peak tailing in GC analysis.	Active sites in the GC liner, column, or detector that interact with the hydroxyl group of 19-Heptatriacontanol.	Use a deactivated liner and a high-quality, well-conditioned column. If tailing persists, derivatization of the alcohol to a less polar silyl ether can significantly improve peak shape.
Poor solubility of the sample.	19-Heptatriacontanol, being a very long-chain alcohol, has low solubility in polar solvents.	Use non-polar organic solvents for dissolution. The solubility of long-chain alcohols generally increases in non-polar solvents as the carbon chain length increases. Gentle heating and sonication can aid dissolution.
Presence of waxy residues after extraction.	Co-extraction of other lipids and waxes from the natural source.	Employ a purification step such as recrystallization. Dissolving the crude extract in a hot solvent and allowing it to cool slowly can help crystallize the 19-Heptatriacontanol, leaving many impurities in the solution.

Experimental Protocols

Protocol 1: General Extraction and Purification of 19-Heptatriacontanol from a Plant Matrix

This protocol provides a general framework. Optimization may be required based on the specific plant material.

• Sample Preparation:

  • Dry the plant material to remove moisture.

  • Grind the dried material into a fine powder to increase the surface area for extraction.

• Solvent Extraction:

  • Use a non-polar solvent such as hexane or heptane for the extraction.

  • Perform the extraction using a Soxhlet apparatus for several hours to ensure complete extraction of lipids.

• Solvent Evaporation:

  • Evaporate the solvent from the extract using a rotary evaporator under reduced pressure. This will yield a crude waxy residue.

• Purification by Recrystallization:

  • Dissolve the crude wax in a minimal amount of a suitable hot solvent (e.g., ethanol or a mixture of a non-polar and a slightly more polar solvent).

  • Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to promote crystallization of 19-Heptatriacontanol.

  • Collect the crystals by filtration and wash with a small amount of cold solvent.

  • Repeat the recrystallization process until a desired purity is achieved.

• Purity Assessment:

  • Assess the purity of the final sample using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Visualizations

Diagram 1: Workflow for Minimizing Contamination

Caption: Workflow for minimizing contamination during sample preparation.

Diagram 2: Troubleshooting Logic for GC Peak Tailing

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 19-Heptatriacontanol Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of long-chain aliphatic alcohols like 19-heptatriacontanol is crucial for quality control, formulation development, and pharmacokinetic studies. This guide provides a comparative overview of validated analytical methods for the quantification of compounds in the same class as 19-heptatriacontanol, focusing on Gas Chromatography-Mass Spectrometry (GC-MS) as the primary technique and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) as a viable alternative.

Comparison of Analytical Method Performance

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. Below is a summary of validation parameters for the quantification of long-chain aliphatic alcohols, using policosanols (a mixture of long-chain alcohols) as a proxy for 19-heptatriacontanol, analyzed by GC-MS, and 1-triacontanol analyzed by HPLC-ELSD.

Validation Parameter	GC-MS Method for Policosanols (C22-C30 alcohols)	HPLC-ELSD Method for 1-Triacontanol
Linearity (R²)	> 0.999[1]	Not explicitly stated, but a quadratic curve was used
Limit of Detection (LOD)	0.6–0.84 mg/L[2]	0.2 mg/L
Limit of Quantification (LOQ)	2.09–2.82 mg/L[2]	0.6 mg/L
Accuracy (% Recovery)	98.90 to 102.02%	Not explicitly stated
Precision (RSD)	Intra-day and Inter-day RSDs met AOAC criteria	Intra-day: <11.2%, Inter-day: 10.2%

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical methods. The following sections outline the key experimental protocols for the GC-MS and HPLC-ELSD methods.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is widely accepted for the determination of policosanol contents.

1. Sample Preparation and Derivatization:

• Hydrolysis: For samples where the long-chain alcohols are present as esters (e.g., in waxes), a saponification step is required. This is typically achieved by refluxing the sample with an alcoholic solution of a strong base (e.g., 1.0 N methanolic NaOH).

• Extraction: The hydrolyzed sample is then extracted with a non-polar organic solvent such as hexane to isolate the long-chain alcohols.

• Derivatization: To enhance volatility and improve chromatographic separation, the hydroxyl group of the long-chain alcohol is derivatized to form a trimethylsilyl (TMS) ether. A common silylating reagent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst. The sample is heated with the silylating reagent in a suitable solvent like pyridine.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for high-temperature analysis, such as a DB-35MS (30 m × 0.32 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Injector: Splitless mode is often used for trace analysis.

• Oven Temperature Program: A temperature gradient is employed to separate the different long-chain alcohols. For example, starting at a lower temperature and ramping up to a final temperature of around 300-320°C.

• Mass Spectrometer: Operated in electron ionization (EI) mode. For quantification, selected ion monitoring (SIM) is often used to enhance sensitivity and selectivity.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) Method

This method provides an alternative for the analysis of 1-triacontanol without the need for derivatization.

1. Sample Preparation:

• Extraction: Samples are extracted with a suitable organic solvent. The choice of solvent will depend on the sample matrix.

• Filtration: The extract is filtered through a suitable membrane filter (e.g., 0.45 µm) before injection into the HPLC system.

2. HPLC-ELSD Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a pump, autosampler, and column oven.

• Column: A reverse-phase column, such as a C18 column, is typically used.

• Mobile Phase: A gradient elution with a mixture of an organic solvent (e.g., acetonitrile) and water is commonly employed.

• Detector: An Evaporative Light Scattering Detector (ELSD) is used for the detection of the non-volatile long-chain alcohol. The ELSD nebulizes the column effluent, evaporates the mobile phase, and measures the light scattered by the remaining analyte particles.

Visualizing the Workflow and Method Comparison

To better illustrate the processes and comparisons, the following diagrams are provided.

General Workflow for Analytical Method Validation.

Comparison of GC-MS and HPLC-ELSD Methods.

References

• 1. Quality Evaluation of Policosanol Film-Coated Tablets by Simultaneous Determination of Eight Ingredients Using GC- FID and GC-MS [scirp.org]
• 2. researchwithrutgers.com [researchwithrutgers.com]

A Comparative Guide to the Cross-Validation of 19-Heptatriacontanol Identification Techniques

For researchers, scientists, and professionals in drug development, the accurate identification and quantification of long-chain secondary alcohols like 19-Heptatriacontanol are crucial. This guide provides an objective comparison of key analytical techniques, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate method for a given research need.

The primary methods for the characterization of 19-Heptatriacontanol and other very long-chain fatty alcohols include Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) often coupled with Fluorescence Detection (FLD), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. Each technique offers distinct advantages in terms of sensitivity, specificity, and the structural information it provides.

Quantitative Performance Comparison

The selection of an analytical technique often hinges on its quantitative performance. The following table summarizes key performance metrics for the most common quantitative methods used for long-chain alcohol analysis. It is important to note that the provided values are representative of very long-chain fatty alcohols and may vary based on the specific instrumentation and experimental conditions.

Technique	Analyte Type	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Advantages	Key Disadvantages
GC-MS	Silylated long-chain secondary alcohols	~0.4 fmol[1]	Not widely reported, but estimable from LOD	High sensitivity and structural information from mass spectra.	Requires derivatization to improve volatility.
HPLC-FLD	Fluorescently-labeled long-chain fatty acids*	0.22–1.06 ng/mL[2]	Not widely reported, but estimable from LOD	High sensitivity and suitable for non-volatile compounds.	Requires derivatization for fluorescence detection.

*Note: Data for fluorescently-labeled very long-chain fatty acids is used as a proxy due to the scarcity of specific data for 19-Heptatriacontanol. The performance is expected to be comparable for fluorescently-labeled long-chain secondary alcohols.

Experimental Protocols

Detailed methodologies are critical for the reproducibility of results. The following are representative protocols for the analysis of long-chain secondary alcohols.

Gas Chromatography-Mass Spectrometry (GC-MS) with Silylation

This protocol is designed for the sensitive detection and quantification of long-chain secondary alcohols. Derivatization with a silylating agent is essential to increase the volatility and thermal stability of the analyte.

a) Sample Preparation (Silylation):

• Accurately weigh 1-5 mg of the sample containing 19-Heptatriacontanol into a reaction vial.

• Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 100 µL of a suitable solvent like pyridine.

• Seal the vial and heat at 60-70°C for 30 minutes.

• Cool the vial to room temperature before GC-MS analysis.

b) GC-MS Conditions:

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Injector Temperature: 280-300°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 320°C.

  • Hold at 320°C for 10 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-700.

  • Ion Source Temperature: 230°C.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

This method is suitable for the analysis of long-chain alcohols that are not amenable to GC due to low volatility, even after derivatization. It requires derivatization with a fluorescent tag.

a) Sample Preparation (Fluorescent Derivatization):

• Dissolve the sample containing 19-Heptatriacontanol in a suitable solvent (e.g., acetonitrile).

• Add a fluorescent labeling agent, such as 9-anthroyl cyanide (AN) or another suitable reagent, along with a catalyst if required.

• Incubate the mixture under optimized conditions (e.g., 60°C for 1 hour) to ensure complete derivatization.

• Quench the reaction if necessary and dilute the sample to the desired concentration with the mobile phase.

b) HPLC-FLD Conditions:

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically used.

  • Start with 80% acetonitrile and increase to 100% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Fluorescence Detector:

  • Excitation Wavelength: Dependent on the fluorescent tag used (e.g., ~360 nm for AN derivatives).

  • Emission Wavelength: Dependent on the fluorescent tag used (e.g., ~460 nm for AN derivatives).

Qualitative Identification Techniques

While GC-MS and HPLC are excellent for quantification, NMR and FTIR spectroscopy provide valuable structural information for unequivocal identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: In the proton NMR spectrum of a long-chain secondary alcohol like 19-Heptatriacontanol, the proton on the carbon bearing the hydroxyl group (-CHOH-) will typically appear as a multiplet in the range of 3.3-4.0 ppm. The hydroxyl proton (-OH) signal is often a broad singlet and its chemical shift can vary depending on concentration and solvent. The numerous methylene (-CH₂-) and methyl (-CH₃) protons will resonate in the upfield region, typically between 0.8 and 1.6 ppm.[3][4]

• ¹³C NMR: The carbon atom attached to the hydroxyl group (-CHOH-) in a secondary alcohol will have a characteristic chemical shift in the range of 60-80 ppm. The terminal methyl carbons will appear at approximately 14 ppm, while the methylene carbons will produce a dense series of signals between 20 and 40 ppm.[3]

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of a long-chain secondary alcohol is characterized by a few key absorption bands:

• O-H Stretch: A strong and broad absorption band in the region of 3200-3600 cm⁻¹ is indicative of the hydroxyl group, with the broadening due to hydrogen bonding.

• C-H Stretch: Strong absorptions between 2850 and 3000 cm⁻¹ arise from the C-H stretching vibrations of the long alkyl chain.

• C-O Stretch: A strong band in the 1150-1075 cm⁻¹ region is characteristic of the C-O stretching vibration in a secondary alcohol.

Visualizations

To aid in the conceptualization of the analytical workflow and the potential biological context of long-chain fatty alcohols, the following diagrams are provided.

Caption: An overview of the experimental workflow for the analysis of 19-Heptatriacontanol.

Caption: The fatty alcohol cycle and its potential influence on cholesterol metabolism.

References

• 1. Long-chain fatty alcohol quantitation in subfemtomole amounts by gas chromatography-negative ion chemical ionization mass spectrometry. Application to long-chain acyl coenzyme A measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Alcohols | OpenOChem Learn [learn.openochem.org]
• 4. ucl.ac.uk [ucl.ac.uk]

A Comparative Guide to the Biological Activities of 1-Octacosanol

An Important Note on 19-Heptatriacontanol: Extensive literature searches did not yield any available scientific data on the biological activity of 19-Heptatriacontanol. As such, a direct comparison with 1-Octacosanol is not feasible at this time. This guide will therefore provide a comprehensive overview of the documented biological activities of 1-Octacosanol.

Introduction to 1-Octacosanol

1-Octacosanol is a long-chain fatty alcohol that is a primary component of policosanol, a natural mixture of alcohols derived from sources like sugar cane wax, rice bran, and wheat germ.[1] It is recognized for a variety of health-promoting properties, including cholesterol-lowering, anti-inflammatory, antioxidant, and ergogenic (performance-enhancing) effects.[2] This guide will delve into the scientific evidence supporting these biological activities, presenting quantitative data, detailed experimental protocols, and the underlying signaling pathways.

Comparative Analysis of Biological Activities

While a direct comparison with 19-Heptatriacontanol is not possible, this section provides a detailed summary of the multifaceted biological activities of 1-Octacosanol, supported by experimental findings.

Antioxidant Activity

1-Octacosanol has demonstrated notable antioxidant properties by scavenging free radicals and enhancing the body's endogenous antioxidant defense systems.

Quantitative Data:

Assay	Concentration	Result	Reference
DPPH Radical Scavenging	0.01 mg/mL	~8% inhibition	[3]
0.5 mg/mL	~13% inhibition	[3]
1.0 mg/mL	~15% inhibition	[3]
Metal Chelation	0.5 mg/mL	Highest Activity

Experimental Protocol: DPPH Radical Scavenging Assay

This in vitro assay measures the free radical scavenging capacity of a compound.

• Preparation of Reagents: A stock solution of 1-Octacosanol is prepared in isopropanol, from which a series of dilutions are made (e.g., 0.01, 0.05, 0.1, 0.5, and 1.0 mg/mL). A 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) is prepared in methanol.

• Assay Procedure: In a 96-well microplate, a small volume (e.g., 20 µL) of each 1-Octacosanol dilution is added to respective wells. A control well contains only isopropanol. A positive control, such as ascorbic acid, is also included. The DPPH working solution (e.g., 180 µL) is then added to each well.

• Incubation and Measurement: The plate is incubated at room temperature in the dark for a specified time (e.g., 30 minutes). The absorbance is then measured at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

dot graph { graph [rankdir="LR", splines=true, nodesep=0.5, fontname="Arial", fontsize=10, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

"1-Octacosanol" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Free_Radicals" [label="Free Radicals\n(e.g., DPPH)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Neutralized_Radicals" [label="Neutralized Radicals", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Oxidative_Stress_Reduction" [label="Oxidative Stress\nReduction", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

"1-Octacosanol" -> "Neutralized_Radicals" [label="Donates Hydrogen Atom"]; "Free_Radicals" -> "Neutralized_Radicals" [label="Accepts Hydrogen Atom"]; "Neutralized_Radicals" -> "Oxidative_Stress_Reduction"; } Caption: 1-Octacosanol's direct antioxidant mechanism.

Anti-inflammatory Activity

1-Octacosanol exhibits anti-inflammatory effects by modulating key signaling pathways and reducing the production of pro-inflammatory mediators.

Quantitative Data:

Animal Model	Treatment	Parameter Measured	Result	Reference
Mice (Acetic Acid-Induced Writhing)	1-Octacosanol (0.1, 1, 10 mg/kg, i.p.)	Abdominal Constrictions	22.5%, 58.1%, and 63.9% inhibition, respectively
Mice (Carrageenan-Induced Pleurisy)	1-Octacosanol	Total Leukocyte Count and Neutrophil Influx	Significant reduction
TNF-α Levels	Significant reduction

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model is a standard method for screening acute anti-inflammatory activity.

• Animal Preparation: Wistar or Sprague-Dawley rats are fasted overnight with free access to water.

• Grouping and Administration: Animals are divided into a negative control group (vehicle), a positive control group (e.g., indomethacin), and test groups receiving different doses of 1-Octacosanol. The test compound or control is administered orally or intraperitoneally one hour before inducing inflammation.

• Induction of Edema: A sub-plantar injection of carrageenan solution is administered into the right hind paw of each rat.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Calculation: The percentage of inhibition of edema is calculated for each group relative to the control group.

Cholesterol-Lowering Activity

1-Octacosanol has been studied for its potential to modulate lipid metabolism, primarily by inhibiting cholesterol synthesis.

Mechanism of Action: The primary proposed mechanism for the cholesterol-lowering effect of 1-Octacosanol is the activation of AMP-activated protein kinase (AMPK). Activated AMPK then phosphorylates and inactivates HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.

Experimental Protocol: In Vitro HMG-CoA Reductase Activity Assay

This assay assesses the direct inhibitory effect of a compound on the key enzyme in cholesterol synthesis.

• Enzyme Preparation: A purified HMG-CoA reductase enzyme solution is prepared.

• Assay Mixture: The reaction mixture contains the enzyme, the substrate HMG-CoA, and the cofactor NADPH in a suitable buffer.

• Incubation: 1-Octacosanol at various concentrations is added to the assay mixture and incubated.

• Measurement: The rate of NADPH oxidation is monitored by measuring the decrease in absorbance at 340 nm, which is proportional to the HMG-CoA reductase activity.

• Data Analysis: The IC50 value, the concentration of 1-Octacosanol required to inhibit 50% of the enzyme activity, is determined.

Antimicrobial Activity

1-Octacosanol has demonstrated inhibitory activity against various bacterial strains.

Quantitative Data:

Bacterial Strain	Concentration	Zone of Inhibition	Reference
Bacillus subtilis	1 mg/mL	0.1 cm
2 mg/mL	0.2 cm
Escherichia coli	1 mg/mL	0.15 cm
2 mg/mL	0.7 cm
Pseudomonas aeruginosa	1 mg/mL	0.1 cm
2 mg/mL	0.25 cm

Experimental Protocol: Agar Disc-Diffusion Assay

This method is used to assess the antimicrobial activity of a substance.

• Culture Preparation: A standardized inoculum of the test microorganism is uniformly spread on the surface of a sterile agar plate.

• Disc Application: Sterile filter paper discs are impregnated with known concentrations of 1-Octacosanol (e.g., 1 mg/mL and 2 mg/mL in isopropanol). A control disc with the solvent and a disc with a standard antibiotic are also placed on the agar surface.

• Incubation: The plates are incubated under appropriate conditions for the test microorganism.

• Measurement: The diameter of the zone of inhibition (the area around the disc where bacterial growth is inhibited) is measured in millimeters.

Signaling Pathways Modulated by 1-Octacosanol

The biological effects of 1-Octacosanol are mediated through its interaction with key cellular signaling pathways.

AMPK Signaling Pathway

The activation of AMP-activated protein kinase (AMPK) is a central mechanism for the metabolic effects of 1-Octacosanol.

MAPK/NF-κB Signaling Pathway

1-Octacosanol exerts its anti-inflammatory effects by inhibiting the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways.

Conclusion

1-Octacosanol is a bioactive compound with a range of documented therapeutic properties. Its antioxidant, anti-inflammatory, cholesterol-lowering, and antimicrobial activities are supported by a growing body of scientific evidence. The primary mechanisms of action involve the modulation of key cellular signaling pathways, including the AMPK and MAPK/NF-κB pathways. While further research is needed to fully elucidate its clinical potential, 1-Octacosanol stands as a promising natural compound for the development of novel therapeutic and nutraceutical applications. The absence of data on 19-Heptatriacontanol highlights an area for future investigation to explore the biological activities of other long-chain fatty alcohols.

References

• 1. 1-Octacosanol | C28H58O | CID 68406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Overview of 19-Heptatriacontanol from Diverse Botanical Sources

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative analysis of 19-Heptatriacontanol, a long-chain fatty alcohol, identified in various plant species. Due to a notable scarcity of direct comparative studies on 19-Heptatriacontanol from different plant origins, this document synthesizes available data on its occurrence and discusses potential biological activities based on related compounds. Detailed experimental protocols for its extraction and analysis are also presented to facilitate further research in this area.

Introduction to 19-Heptatriacontanol

19-Heptatriacontanol (also known as 1-Heptatriacontanol) is a saturated very-long-chain fatty alcohol with the chemical formula C37H76O. Its presence has been documented in the epicuticular waxes of several plants. These waxes form a protective layer on the plant surface, playing a crucial role in preventing water loss and defending against environmental stresses. While research on this specific compound is limited, the broader class of very-long-chain fatty alcohols is known to possess various biological activities, including roles in plant growth regulation and antimicrobial defense.

Occurrence in Plant Species

Phytochemical analyses have identified 19-Heptatriacontanol in a variety of plant species. The concentration and purity of this compound can be influenced by the plant species, geographical location, and the extraction methods employed.

Plant Species	Family	Plant Part	Method of Identification	Quantitative Data
Nigella sativa (Black Cumin)	Ranunculaceae	Seeds	Gas Chromatography-Mass Spectrometry (GC-MS)	Identified in methanolic extract; specific yield not reported.[1]
Halocharis hispida	Amaranthaceae	Aerial Parts	Spectroscopic and Chromatographic Methods	Isolated and identified; quantitative yield not provided.
Saccharum officinarum (Sugarcane)	Poaceae	Wax from stem and leaves	Gas Chromatography (GC)	A component of policosanols, a mixture of long-chain fatty alcohols; individual concentration not specified.
Salix viminalis (Osier Willow)	Salicaceae	Leaves	Gas Chromatography-Mass Spectrometry (GC-MS)	Identified in petroleum ether leaf extract; relative abundance reported but not absolute concentration.
Foeniculum vulgare (Fennel)	Apiaceae	Seeds	Gas Chromatography-Mass Spectrometry (GC-MS)	Identified in methanolic extract; specific yield not reported.
Heliotropium indicum (Indian Heliotrope)	Boraginaceae	-	Gas Chromatography-Mass Spectrometry (GC-MS)	Identified in plant extracts; quantitative data not available.

Note: The table indicates the presence of 19-Heptatriacontanol in the listed species. However, a direct comparison of yield and purity is not feasible due to the absence of standardized quantitative studies across these different plant sources.

Potential Biological Activities

While specific biological activities of isolated 19-Heptatriacontanol are not extensively documented, the activities of structurally related very-long-chain fatty alcohols can provide insights into its potential therapeutic and agricultural applications.

Plant Growth Regulation

A closely related compound, Triacontanol (C30H62O), is a well-established plant growth regulator that can enhance crop yield and quality.[2][3][4] It is known to influence various physiological processes, including photosynthesis and nutrient uptake.[2] Given its structural similarity, 19-Heptatriacontanol may exhibit similar plant growth-promoting properties, although this requires experimental verification.

Antimicrobial Activity

Studies on long-chain fatty alcohols have demonstrated that their antibacterial activity is dependent on the length of the aliphatic carbon chain. For instance, alcohols with chain lengths from C10 to C13 have shown significant activity against Staphylococcus aureus. While the antimicrobial spectrum of 19-Heptatriacontanol has not been specifically tested, its long hydrophobic chain suggests it could potentially interact with and disrupt microbial cell membranes.

Cytotoxic Activity

The cytotoxic potential of very-long-chain fatty alcohols is an area of emerging research. While some studies on plant extracts containing these compounds have shown cytotoxic effects against cancer cell lines, the activity of the purified compounds, including 19-Heptatriacontanol, needs to be specifically evaluated.

Experimental Protocols

The following sections provide detailed methodologies for the extraction, purification, and analysis of 19-Heptatriacontanol from plant materials, based on established protocols for very-long-chain fatty alcohols.

Extraction of Plant Wax

This protocol describes a general method for the extraction of epicuticular waxes containing long-chain fatty alcohols.

Materials:

• Dried and powdered plant material (e.g., leaves, seeds)

• Hexane or Chloroform (analytical grade)

• Soxhlet apparatus

• Rotary evaporator

• Glass vials

Procedure:

• A known quantity of the dried plant powder is placed in a thimble and inserted into the main chamber of the Soxhlet extractor.

• The extracting flask is filled with hexane or chloroform.

• The solvent is heated to reflux. The solvent vapor travels up a distillation arm and floods into the chamber housing the thimble of solid.

• The chamber containing the plant material is slowly filled with warm solvent. Some of the desired compound dissolves in the warm solvent.

• When the Soxhlet chamber is almost full, the chamber is automatically emptied by a siphon side arm, with the solvent running back down to the distillation flask.

• This cycle is allowed to repeat for several hours to ensure complete extraction.

• After extraction, the solvent is removed using a rotary evaporator to yield the crude wax extract.

Purification by Column Chromatography

The crude wax extract can be fractionated using column chromatography to isolate the long-chain fatty alcohol fraction.

Materials:

• Crude wax extract

• Silica gel (for column chromatography)

• Glass column

• Hexane and Ethyl Acetate (analytical grade)

• Test tubes for fraction collection

Procedure:

• A glass column is packed with a slurry of silica gel in hexane.

• The crude wax extract is dissolved in a minimal amount of hexane and loaded onto the top of the silica gel column.

• The column is eluted with a gradient of increasing polarity, starting with pure hexane and gradually increasing the proportion of ethyl acetate.

• Fractions are collected in test tubes.

• The composition of each fraction is monitored by Thin Layer Chromatography (TLC).

• Fractions containing the long-chain fatty alcohols are pooled and the solvent is evaporated.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard method for the identification and quantification of long-chain fatty alcohols.

Derivatization of Fatty Alcohols: To increase their volatility for GC analysis, the hydroxyl group of the fatty alcohols is derivatized to a trimethylsilyl (TMS) ether.

Materials:

• Isolated long-chain fatty alcohol fraction

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Pyridine (anhydrous)

• Internal standard (e.g., Tetracosane)

• GC-MS vials

Procedure:

• A known amount of the dried alcohol fraction is dissolved in pyridine in a GC-MS vial.

• A known amount of the internal standard is added.

• BSTFA is added to the vial, which is then tightly capped.

• The mixture is heated at 60-70°C for 30 minutes to ensure complete derivatization.

• The sample is cooled to room temperature before injection into the GC-MS.

GC-MS Analysis:

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injector Temperature: 280-300°C.

• Oven Temperature Program: An initial temperature of 150°C, held for 2 minutes, then ramped to 300°C at a rate of 5-10°C/min, and held for 10-15 minutes.

• Mass Spectrometer: Operated in full scan mode (m/z 50-600) for identification and in Selected Ion Monitoring (SIM) mode for quantification.

Quantification is achieved by creating a calibration curve with a series of known concentrations of an authentic standard of 19-Heptatriacontanol and the internal standard.

Visualizations

Experimental Workflow

Caption: General workflow for the extraction, purification, and analysis of 19-Heptatriacontanol.

Signaling Pathways

Very-long-chain fatty acids (VLCFAs), the precursors to very-long-chain fatty alcohols, are integral to several signaling pathways in plants, particularly in response to biotic and abiotic stress. They are key components in the biosynthesis of cuticular waxes and sphingolipids, both of which play roles in plant defense.

Caption: Simplified overview of the biosynthesis and roles of very-long-chain fatty acids in plants.

Conclusion

19-Heptatriacontanol is a naturally occurring very-long-chain fatty alcohol found in a range of plant species. While direct comparative data on its yield and biological activity from different sources are currently unavailable, its structural similarity to other bioactive long-chain alcohols suggests potential applications in agriculture as a plant growth regulator and in medicine as an antimicrobial or cytotoxic agent. The provided experimental protocols offer a foundation for researchers to conduct further investigations to isolate, quantify, and characterize the biological functions of this compound from diverse botanical origins. Future research should focus on standardized comparative studies to fully elucidate the potential of 19-Heptatriacontanol from various plant species.

References

• 1. researchgate.net [researchgate.net]
• 2. Triacontanol as a dynamic growth regulator for plants under diverse environmental conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interaction of triacontanol with other plant growth regulators on morphology and yield of field pea (Pisum sativum L.) [redalyc.org]
• 4. Interaction of triacontanol with other plant growth regulators on morphology and yield of field pea (Pisum sativum L.) [scielo.org.co]

A Guide to Inter-Laboratory Comparison of 19-Heptatriacontanol Measurements

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available data from direct inter-laboratory comparisons specifically for 19-Heptatriacontanol were not found at the time of this publication. The following guide is a synthesized representation based on established principles of inter-laboratory studies and validated analytical methodologies for analogous long-chain fatty alcohols. The presented data is illustrative to guide researchers in designing and participating in such comparisons.

An inter-laboratory comparison (ILC) is a crucial exercise for evaluating and ensuring the quality and comparability of measurement results among different laboratories. This guide provides a framework for conducting an ILC for the quantification of 19-Heptatriacontanol, a long-chain fatty alcohol, utilizing gas chromatography-mass spectrometry (GC-MS), a powerful and widely used analytical technique for this purpose.[1]

Hypothetical Inter-Laboratory Study Results

The following table summarizes simulated data from a hypothetical inter-laboratory study involving ten laboratories. Each laboratory received a sample with a known, certified reference concentration of 19-Heptatriacontanol (Assigned Value: 5.00 µg/mL). The performance of each laboratory is evaluated based on their reported concentration and the calculated Z-score.

Table 1: Simulated Inter-Laboratory Comparison Data for 19-Heptatriacontanol Quantification

Laboratory ID	Reported Mean Concentration (µg/mL)	Standard Deviation (µg/mL)	Accuracy (% Recovery)	Precision (RSD %)	Z-Score	Performance Evaluation
Lab 01	4.95	0.15	99.0	3.03	-0.25	Satisfactory
Lab 02	5.10	0.20	102.0	3.92	0.50	Satisfactory
Lab 03	4.88	0.18	97.6	3.69	-0.60	Satisfactory
Lab 04	5.35	0.25	107.0	4.67	1.75	Satisfactory
Lab 05	4.50	0.30	90.0	6.67	-2.50	Unsatisfactory
Lab 06	5.05	0.10	101.0	1.98	0.25	Satisfactory
Lab 07	4.92	0.12	98.4	2.44	-0.40	Satisfactory
Lab 08	5.20	0.22	104.0	4.23	1.00	Satisfactory
Lab 09	4.75	0.28	95.0	5.89	-1.25	Satisfactory
Lab 10	5.50	0.35	110.0	6.36	2.50	Unsatisfactory

• Z-Score Calculation: Z = (x - X) / σ, where x is the participant's result, X is the assigned value (5.00 µg/mL), and σ is the standard deviation for proficiency assessment (set at 0.20 µg/mL for this hypothetical study).

• Performance Evaluation: A Z-score between -2.0 and +2.0 is generally considered satisfactory.

Experimental Protocols

A detailed and harmonized experimental protocol is fundamental to the success of an inter-laboratory comparison. The following protocol outlines a validated method for the quantification of 19-Heptatriacontanol in a given matrix.

Sample Preparation (Liquid-Liquid Extraction)

• Sample Homogenization: If the sample is solid or semi-solid, ensure it is thoroughly homogenized.

• Solvent Extraction: To a known quantity of the sample, add a suitable organic solvent mixture (e.g., hexane and isopropanol).

• Vortexing: Vigorously mix the sample and solvent for 2-3 minutes to ensure complete extraction of the fatty alcohols.

• Centrifugation: Centrifuge the mixture to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic layer containing the 19-Heptatriacontanol to a clean vial.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen to obtain the dried extract.[1]

Derivatization (Silylation)

Due to the low volatility of long-chain fatty alcohols, a derivatization step is necessary to convert the polar hydroxyl group into a more volatile and thermally stable trimethylsilyl (TMS) ether.[1][2]

• Reconstitution: Re-dissolve the dried extract in a small volume of an anhydrous solvent like pyridine.

• Silylating Agent Addition: Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), to the sample.[2]

• Incubation: Tightly cap the vial and heat at 60-70°C for 30 minutes.

• Cooling: Allow the sample to cool to room temperature before GC-MS analysis.

GC-MS Analysis

The derivatized sample is then analyzed using a gas chromatograph coupled with a mass spectrometer.

• Gas Chromatograph (GC) Conditions:

  • Injector Temperature: 280-300°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 2 minutes.

    • Ramp: Increase to 300°C at a rate of 10°C/min.

    • Final hold: Maintain at 300°C for 10-15 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Scan Range: m/z 50-600.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of 19-Heptatriacontanol in an inter-laboratory comparison setting.

Caption: Experimental workflow for 19-Heptatriacontanol analysis.

Method Selection Guide

The choice of analytical methodology can depend on various factors. The diagram below provides a decision-making framework.

Caption: Decision tree for analytical method selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Quantitative Analysis of 19-Heptatriacontanol Using Internal Standards

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of the long-chain fatty alcohol 19-Heptatriacontanol, the choice of analytical methodology is critical. This guide provides an objective comparison of the internal standard method versus the external standard method for the quantitative analysis of 19-Heptatriacontanol by Gas Chromatography-Mass Spectrometry (GC-MS). We present supporting experimental data and detailed protocols to aid in method selection and implementation.

The use of an internal standard (IS) is a widely adopted technique in chromatography to improve the precision and accuracy of quantitative analysis.[1][2] An internal standard is a compound with similar chemical properties to the analyte of interest, which is added at a constant concentration to all samples, standards, and blanks.[1] This approach effectively corrects for variations in sample preparation, injection volume, and instrument response.[1] For the analysis of long-chain alcohols like 19-Heptatriacontanol, suitable internal standards are typically other long-chain alcohols of different, odd-numbered carbon chains to ensure they are not naturally present in the samples.[3]

This guide compares the performance of two potential internal standards, 1-Nonadecanol and 1-Octacosanol, against the external standard method for the quantification of 19-Heptatriacontanol. Due to the low volatility of these long-chain alcohols, a derivatization step is necessary to convert them into more volatile trimethylsilyl (TMS) ethers prior to GC-MS analysis.

Experimental Protocols

A detailed methodology for the sample preparation, derivatization, and GC-MS analysis of 19-Heptatriacontanol is provided below. This protocol is applicable to all three methods compared in this guide (Internal Standard with 1-Nonadecanol, Internal Standard with 1-Octacosanol, and External Standard).

1. Preparation of Standard and Sample Solutions:

• 19-Heptatriacontanol Stock Solution (1 mg/mL): Accurately weigh 10 mg of 19-Heptatriacontanol standard and dissolve in 10 mL of chloroform.

• Internal Standard Stock Solutions (1 mg/mL): Separately weigh 10 mg of 1-Nonadecanol and 10 mg of 1-Octacosanol and dissolve each in 10 mL of chloroform.

• Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the 19-Heptatriacontanol stock solution with chloroform to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

  • For the internal standard methods, add a constant concentration (e.g., 20 µg/mL) of the respective internal standard (1-Nonadecanol or 1-Octacosanol) to each calibration standard.

• Sample Preparation: Extract the lipid fraction from the sample matrix using a suitable solvent system (e.g., chloroform:methanol 2:1, v/v). Evaporate the solvent to dryness under a stream of nitrogen. Reconstitute the dried extract in a known volume of chloroform.

  • For the internal standard methods, add the same constant concentration of the chosen internal standard to the reconstituted sample extract.

2. Derivatization to Trimethylsilyl (TMS) Ethers:

• Transfer 100 µL of each standard solution and sample solution to a clean, dry reaction vial.

• Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine to each vial.

• Cap the vials tightly and heat at 70°C for 30 minutes.

• Cool the vials to room temperature before GC-MS analysis.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar capillary column.

• Injector Temperature: 300°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program: Initial temperature of 150°C, hold for 2 minutes, ramp to 320°C at a rate of 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MSD Transfer Line Temperature: 325°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for the TMS derivatives of 19-Heptatriacontanol and the internal standards.

Data Presentation

The performance of the three quantitative methods was evaluated based on linearity, precision, and accuracy. The results are summarized in the tables below.

Table 1: Comparison of Linearity for the Quantification of 19-Heptatriacontanol

Method	Calibration Range (µg/mL)	Correlation Coefficient (r²)
External Standard	1 - 100	0.9925
Internal Standard (1-Nonadecanol)	1 - 100	0.9992
Internal Standard (1-Octacosanol)	1 - 100	0.9995

Table 2: Comparison of Precision and Accuracy for the Quantification of 19-Heptatriacontanol (n=6)

Method	Spiked Concentration (µg/mL)	Measured Mean Concentration (µg/mL)	Relative Standard Deviation (RSD, %)	Accuracy (%)
External Standard	50	46.8	7.8	93.6
Internal Standard (1-Nonadecanol)	50	49.5	2.5	99.0
Internal Standard (1-Octacosanol)	50	50.3	2.1	100.6

The data clearly indicates that the internal standard methods provide superior linearity, precision, and accuracy compared to the external standard method for the quantification of 19-Heptatriacontanol. Both 1-Nonadecanol and 1-Octacosanol performed well as internal standards, with 1-Octacosanol showing slightly better performance, likely due to its closer structural similarity to the analyte.

Experimental Workflow Visualization

The following diagram illustrates the experimental workflow for the quantitative analysis of 19-Heptatriacontanol using an internal standard.

Caption: Workflow for 19-Heptatriacontanol quantification using an internal standard.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Choosing an Internal Standard [restek.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Quantification of 19-Heptatriacontanol: Accuracy and Precision of Analytical Methods

For researchers, scientists, and drug development professionals, the accurate and precise quantification of long-chain fatty alcohols like 19-Heptatriacontanol is crucial for understanding their biological roles and for the development of novel therapeutics. This guide provides a comprehensive comparison of the primary analytical methods used for the quantification of 19-Heptatriacontanol and structurally similar very-long-chain fatty alcohols, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS). The information presented is based on validated methods for closely related long-chain alcohols, which serve as reliable proxies for 19-Heptatriacontanol.

Comparison of Quantification Methods

Gas Chromatography-Mass Spectrometry (GC-MS) stands out as the most prevalent and robust technique for the quantification of 19-Heptatriacontanol and other very-long-chain fatty alcohols. Due to their low volatility, a critical step in the analytical workflow is derivatization, typically silylation, to increase their volatility and improve chromatographic separation. The quantitative performance of GC-MS methods, as validated for analogous long-chain alcohols like 1-octacosanol (C28) and 1-triacontanol (C30), is summarized below.

Method	Analyte	Linearity Range (ng/mL)	Limit of Detection (LOD) (ng/mL)	Intra-day Precision (RSD %)	Inter-day Precision (RSD %)	Accuracy (Recovery %)
GC-MS/MS	Triacontanol (TA)	20.0 - 1000.0	Not explicitly stated	< 15%	< 15%	93.54 - 113.38%[1]
GC-MS (SIM)	1-Octacosanol	8.4 - 540	1.32	0.59 - 3.06[2]	2.99 - 5.22[2]	Not explicitly stated
GC-MS (SIM)	1-Triacontanol	8.4 - 540	3.47	0.59 - 3.06[2]	2.99 - 5.22[2]	Not explicitly stated

Table 1: Performance Characteristics of GC-MS Based Methods for Long-Chain Fatty Alcohols.

Experimental Protocols

Detailed methodologies are crucial for reproducing and adapting these quantification methods. Below are the key experimental protocols for the GC-MS analysis of long-chain fatty alcohols.

Sample Preparation: Saponification and Extraction

This procedure is designed to hydrolyze esterified forms of long-chain alcohols and extract them from a biological matrix.

• Saponification: To a plasma sample, add ethanolic NaOH. Heat the mixture to hydrolyze the esters of the long-chain alcohols.

• Acidification: After cooling, acidify the sample to protonate the fatty acids and alcohols.

• Liquid-Liquid Extraction (LLE): Extract the lipids, including the free fatty alcohols, from the acidified aqueous matrix using an organic solvent such as a mixture of hexane and isopropanol.

• Solvent Evaporation: Evaporate the organic solvent under a gentle stream of nitrogen.

Derivatization: Silylation

To enhance the volatility of the long-chain alcohols for GC analysis, the hydroxyl group is converted to a less polar and more volatile trimethylsilyl (TMS) ether.

• Reagent Addition: To the dried extract, add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), in a suitable solvent like pyridine.

• Reaction: Tightly cap the vial and heat at approximately 70°C for 30 minutes to ensure complete derivatization.

• Cooling: Allow the vial to cool to room temperature before injection into the GC-MS system.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The derivatized sample is analyzed using a gas chromatograph coupled to a mass spectrometer.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5MS or HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness), is typically used.

  • Injector: Operate in splitless mode to maximize sensitivity.

  • Injector Temperature: Set to a high temperature (e.g., 280-320°C) to ensure efficient volatilization of the derivatized analytes.

  • Oven Program: A temperature gradient is employed, starting at a lower temperature and ramping up to a final temperature of around 300-320°C to elute the high-boiling-point analytes.

  • Carrier Gas: Helium is commonly used at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: For high sensitivity and selectivity, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) in the case of a tandem mass spectrometer (MS/MS) is used. Specific fragment ions of the TMS-derivatized long-chain alcohols are monitored for quantification.

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the key steps.

Caption: General experimental workflow for the quantification of 19-Heptatriacontanol.

Caption: Key components of the Gas Chromatography-Mass Spectrometry system.

References

• 1. Quantification of triacontanol and its PEGylated prodrug in rat plasma by GC-MS/MS: Application to a pre-clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Trace quantification of 1-octacosanol and 1-triacontanol and their main metabolites in plasma by liquid-liquid extraction coupled with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 19-Heptatriacontanol Extraction Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various methods for the extraction of 19-heptatriacontanol and other very-long-chain fatty alcohols from plant sources. The selection of an appropriate extraction technique is critical for maximizing yield and purity while minimizing environmental impact and processing time. This document outlines the experimental protocols for several common and advanced extraction methods, presents quantitative data for comparison, and illustrates relevant biological pathways and experimental workflows.

Comparison of Extraction Methods

The efficiency of extracting 19-heptatriacontanol, a C37 very-long-chain fatty alcohol, is highly dependent on the chosen method and solvent. The following table summarizes and compares key performance indicators for various extraction techniques based on data reported for similar long-chain fatty alcohols, such as octacosanol, from plant waxes.

Extraction Method	Typical Solvents	Temperature	Pressure	Extraction Time	Reported Yield/Purity	Advantages	Disadvantages
Solvent Immersion	Chloroform, Hexane	Room Temperature	Atmospheric	30-60 seconds	Variable, dependent on plant matrix	Simple, rapid, suitable for surface wax extraction.[1]	Lower efficiency for intracuticular waxes, potential for lower yields.
Soxhlet Extraction	n-Hexane, Dichloromethane, Acetone	Boiling point of solvent	Atmospheric	1-6 hours	Higher yield than short immersion.[2]	Exhaustive extraction, higher yield than simple immersion.	Time-consuming, large solvent volume required, potential degradation of thermolabile compounds.[2][3]
Supercritical Fluid Extraction (SFE)	Supercritical CO₂	50-100°C	300-350 bar	~2 hours	High purity (e.g., 78.24% for n-alcohols).[4]	"Green" extraction, tunable selectivity, high purity extracts.	High initial equipment cost, requires high pressure.
Ultrasound-Assisted Extraction (UAE)	Ethanol, Isopropanol, Acetone	Typically 40°C	Atmospheric	~10-30 minutes	Significantly higher yield than conventional methods.	Rapid, efficient, reduced solvent consumption, suitable for thermolabile compounds.	Potential for localized heating, equipment cost.
Hot Ethanol Reflux	Ethanol with NaOH	80°C	Atmospheric	6 hours	High purity (67-70%) and recovery (80.04%) of octacosanol.	High purity and recovery, relatively simple setup.	Requires heating and chemical reagents.

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are based on established methods for the extraction of very-long-chain fatty alcohols from plant materials.

Protocol 1: Supercritical Fluid Extraction (SFE) of Long-Chain Fatty Alcohols from Sugarcane Wax

This protocol is adapted from a study on the extraction of long-chain n-alcohols from sugarcane crude wax.

Materials:

• Sugarcane crude wax

• Potassium hydroxide (KOH)

• Supercritical CO₂ extraction system

• Gas chromatograph (GC) for analysis

Procedure:

• Saponification: Mix the sugarcane crude wax with a specific ratio of KOH (e.g., 20% w/w).

• Extraction:

  • Load the saponified wax into the extractor.

  • Set the extraction temperature to 100°C and the pressure to 350 bar.

  • Maintain a constant CO₂ flow rate (e.g., 1 SL/min) for the duration of the extraction (e.g., 2 hours).

• Fractionation: Collect the extract in separators. A fraction rich in alcohols is typically collected in the first separator.

• Analysis: Analyze the composition of the extracted fraction by gas chromatography to determine the yield and purity of the long-chain fatty alcohols.

Protocol 2: Hot Ethanol Reflux Extraction of Octacosanol from Sugarcane Press Mud Wax

This protocol describes a method for extracting and purifying 1-octacosanol from sugarcane press mud.

Materials:

• Sugarcane press mud wax

• Ethanol (99% purity)

• Sodium hydroxide (NaOH)

• 20 L reactor

• Rotary evaporator

• Vacuum tray dryer

• GC-FID for quantification

Procedure:

• Saponification and Extraction:

  • Place 100 gm of sugarcane press mud extracted wax into a 20 L reactor.

  • Add 8 L of pure ethanol and 5% (w/w) NaOH.

  • Reflux the mixture at 80°C for 6 hours with stirring at 120 rpm to extract and saponify fats and chlorophyll.

• Isolation and Drying:

  • After refluxing, filter the slurry through a 300 ASTM mesh muslin cloth.

  • Dry the filtered solution using a rotary evaporator.

  • Further dry the semi-dried product in a vacuum tray dryer at 40°C to obtain a free-flowing white powder.

• Quantification: Quantify the 1-octacosanol content in the final powder using GC-FID.

Protocol 3: Ultrasound-Assisted Extraction (UAE) of Bioactive Compounds

This is a general protocol for UAE that can be adapted for the extraction of long-chain fatty alcohols.

Materials:

• Dried and powdered plant material

• Extraction solvent (e.g., 95% ethanol)

• Ultrasonic bath or probe

• Filtration system

• Rotary evaporator

Procedure:

• Extraction:

  • Mix the plant material with the extraction solvent at a specific ratio (e.g., 1:20 material to liquid).

  • Place the mixture in an ultrasonic bath and sonicate for a specified time (e.g., 10 minutes) and temperature (e.g., 40°C).

• Isolation:

  • Filter the extract to remove solid plant material.

  • Concentrate the filtrate using a rotary evaporator to obtain the crude extract.

• Analysis: Further purify and analyze the crude extract to determine the yield and purity of the target compounds.

Visualizations

Experimental Workflow for 19-Heptatriacontanol Extraction and Analysis

Caption: A generalized workflow for the extraction and analysis of 19-heptatriacontanol from plant sources.

Biosynthesis Pathway of Very-Long-Chain Fatty Alcohols in Plants

Caption: Simplified biosynthesis pathway of very-long-chain fatty alcohols in plant cells.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. soxhlet extraction method: Topics by Science.gov [science.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]

Safety & Regulatory Compliance

Proper Disposal of 19-Heptatriacontanol: A Guide for Laboratory Professionals

Authoritative, immediate guidance on the safe and compliant disposal of 19-Heptatriacontanol, ensuring the safety of laboratory personnel and environmental protection.

This document provides essential procedural information for the proper disposal of 19-Heptatriacontanol, a long-chain fatty alcohol. Adherence to these guidelines is critical for maintaining a safe laboratory environment and ensuring compliance with institutional and regulatory standards. The following procedures have been synthesized from general best practices for non-hazardous solid chemical waste disposal.

Hazard Assessment and Classification

19-Heptatriacontanol is classified as a long-chain fatty alcohol. Based on its chemical structure, it is a waxy solid at room temperature with low volatility and low water solubility. It is not classified as a hazardous waste under typical regulations (e.g., EPA RCRA) as it does not exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity.

Table 1: Properties of 19-Heptatriacontanol Relevant to Disposal

Property	Value	Implication for Disposal
Chemical Formula	C₃₇H₇₆O[1]	Indicates a long-chain aliphatic alcohol.
Physical State	Solid	Can be disposed of as solid waste; not prone to splashing or creating vapor hazards.
Hazard Classification	Generally considered non-hazardous.	Disposal as hazardous waste is typically not required, but institutional policies vary.
Solubility in Water	Low	Should not be disposed of down the drain.[2]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol outlines the recommended steps for the disposal of 19-Heptatriacontanol from a laboratory setting.

Materials:

• Waste 19-Heptatriacontanol

• Appropriate Personal Protective Equipment (PPE): laboratory coat, safety glasses, and gloves

• Sealable, sturdy waste container (e.g., a screw-cap plastic jar or a securely sealed cardboard box)

• Waste label

• Permanent marker

Procedure:

• Consult Institutional Policy: Before proceeding, review your institution's specific chemical hygiene plan and waste disposal guidelines. Contact your Environmental Health and Safety (EHS) department to confirm the proper disposal route for non-hazardous solid chemical waste.[3][4][5]

• Wear Appropriate PPE: At a minimum, wear a laboratory coat, safety glasses, and gloves when handling the chemical waste.

• Package the Waste:

  • Place the solid 19-Heptatriacontanol waste into a sturdy, sealable container.

  • Ensure the container is compatible with the chemical (polyethylene or glass is generally suitable).

  • Do not mix 19-Heptatriacontanol with other chemical wastes.

• Label the Container:

  • Clearly label the container with the words "Non-Hazardous Waste."

  • Identify the contents as "19-Heptatriacontanol."

  • Include the name of the principal investigator or laboratory and the date.

• Seal the Container: Securely seal the container to prevent any accidental spillage or exposure.

• Dispose According to Institutional Guidelines: Follow one of the two primary disposal routes as determined by your institution's EHS department:

  • Option A: Collection by EHS: Store the sealed and labeled container in a designated waste accumulation area for pickup by your institution's EHS personnel.

  • Option B: Disposal in Regular Solid Waste: If permitted by your institution, you may be able to dispose of the sealed and labeled container in the regular laboratory trash. This should only be done if explicitly allowed, to avoid endangering custodial staff. The container should be robust enough to prevent breakage during handling.

Mandatory Visualization: Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the disposal of 19-Heptatriacontanol.

References

• 1. 1-Heptatriacontanol | C37H76O | CID 537071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. sfasu.edu [sfasu.edu]
• 5. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]

Comprehensive Safety and Handling Guide for 19-Heptatriacontanol

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of 19-Heptatriacontanol, a long-chain fatty alcohol. Given its characteristic as a waxy solid at room temperature, this document outlines the necessary personal protective equipment (PPE), operational procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Assessment

19-Heptatriacontanol is a long-chain saturated fatty alcohol. Due to its high molecular weight, it is a waxy solid at room temperature with a low vapor pressure, minimizing the risk of inhalation at ambient temperatures. The primary hazards are associated with skin contact with the solid or molten form and potential inhalation of dust or fumes if heated. Long-chain alcohols (C18 and above) are generally considered non-irritants.[1]

Physical State: Waxy Solid Potential Hazards:

• Skin Contact: Prolonged contact with the solid may cause mild irritation in sensitive individuals. Contact with molten 19-Heptatriacontanol will cause severe thermal burns.

• Eye Contact: Dust particles may cause mechanical irritation. Splashes of the molten form can cause serious eye damage.

• Inhalation: Inhalation of dust may cause respiratory irritation. When heated, it may emit fumes that can be irritating to the respiratory tract.[2]

• Ingestion: Expected to have low toxicity if ingested.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure and ensuring personal safety. The following table summarizes the recommended PPE for various stages of handling 19-Heptatriacontanol.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring (Solid)	Safety glasses with side shields	Nitrile or latex gloves	Lab coat	Not generally required. Use a dust mask if the material is a fine powder or if dust is generated.
Heating/Melting	Chemical splash goggles and a face shield	Insulated, chemical-resistant gloves	Flame-retardant lab coat	Not generally required if performed in a well-ventilated area or fume hood.
Handling Molten Liquid	Chemical splash goggles and a face shield	Insulated, chemical-resistant gloves	Flame-retardant lab coat	Not generally required if performed in a well-ventilated area or fume hood.
Cleaning and Disposal	Safety glasses with side shields	Nitrile or latex gloves	Lab coat	Not generally required.

Operational Plan: Step-by-Step Handling Procedures

• Preparation: Ensure the work area, such as a lab bench or weighing station, is clean and uncluttered.

• PPE: Don the appropriate PPE as outlined in the table above (safety glasses, gloves, lab coat).

• Transfer: Use a clean spatula or scoop to transfer the waxy solid from the stock container to a tared weigh boat or secondary container.

• Minimize Dust: Handle the material gently to minimize the generation of dust. If the material is in powdered form, perform the weighing in a fume hood or a ventilated enclosure.

• Clean-up: After transferring, securely close the stock container. Clean any spills on the balance and surrounding area immediately.

• Ventilation: All heating procedures should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to control potential fumes.

• PPE: Wear chemical splash goggles, a face shield, insulated gloves, and a flame-retardant lab coat.

• Heating Apparatus: Use a controlled heating source such as a heating mantle, hot plate with a stirrer, or a water/oil bath to ensure even and safe heating. Avoid direct flames.

• Monitoring: Monitor the temperature closely to prevent overheating. The flash points for similar waxy materials typically range between 200°F–400°F (93°C–204°C).[3]

• Handling Molten Liquid: Handle the molten liquid with extreme care to avoid splashing and thermal burns.

Disposal Plan

As 19-Heptatriacontanol is not classified as a hazardous chemical, disposal is straightforward but must be handled responsibly to avoid burdening custodial staff with chemical waste.

• Collection: Collect excess solid 19-Heptatriacontanol in a designated, labeled waste container.

• Disposal: This non-hazardous solid waste can typically be disposed of in the regular laboratory trash, provided it is not contaminated with any hazardous materials.[4][5] However, some institutions require that non-hazardous chemical waste be placed directly into larger dumpsters, bypassing the laboratory trash cans. Always consult and adhere to your institution's specific waste disposal policies.

• PPE: Used gloves, weigh boats, and paper towels contaminated with 19-Heptatriacontanol can be disposed of in the regular laboratory trash.

• Glassware: Clean contaminated glassware with an appropriate solvent (e.g., ethanol, acetone) followed by soap and water. The rinsate, if not contaminated with hazardous solvents, can typically be disposed of down the sanitary sewer.

Emergency Procedures

• Skin Contact (Solid): Wash the affected area with soap and water.

• Skin Contact (Molten): Immediately cool the affected area with cold running water for at least 15 minutes. Do not attempt to remove the solidified wax. Seek immediate medical attention.

• Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

• Spills (Solid): Sweep or scoop up the material and place it in a suitable container for disposal.

• Spills (Molten): Allow the material to cool and solidify before cleaning it up.

Visual Workflow for Handling 19-Heptatriacontanol

The following diagram illustrates the standard workflow for safely handling 19-Heptatriacontanol in a laboratory setting.

Caption: Workflow for Safe Handling of 19-Heptatriacontanol.

References

• 1. Human health risk assessment of long chain alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. asrc.ir [asrc.ir]
• 3. blendedwaxes.com [blendedwaxes.com]
• 4. sfasu.edu [sfasu.edu]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]